Technical Documentation Center

4-((Methylamino)methyl)thiazol-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-((Methylamino)methyl)thiazol-2-amine
  • CAS: 144163-74-6

Core Science & Biosynthesis

Foundational

"synthesis of 4-((methylamino)methyl)thiazol-2-amine"

An In-depth Technical Guide to the Synthesis of 4-((Methylamino)methyl)thiazol-2-amine Authored by: Gemini, Senior Application Scientist This guide provides a comprehensive, technically-grounded methodology for the synth...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis of 4-((Methylamino)methyl)thiazol-2-amine

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive, technically-grounded methodology for the synthesis of 4-((methylamino)methyl)thiazol-2-amine, a molecule of interest within the broader class of 2-aminothiazole derivatives. The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] This document is intended for researchers, chemists, and drug development professionals, offering a detailed rationale for the chosen synthetic strategy, step-by-step protocols, and methods for validation.

The synthetic approach is rooted in fundamental, high-yielding chemical transformations, ensuring reliability and scalability. It proceeds via a two-step sequence: the initial formation of a key chloromethyl intermediate via the Hantzsch thiazole synthesis, followed by a nucleophilic substitution to install the desired methylamino side chain.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals a straightforward and efficient synthetic plan. The primary amine bond on the side chain is the most logical point for disconnection, tracing back to a reactive chloromethyl precursor and methylamine. The thiazole ring itself is readily disconnected via the well-established Hantzsch synthesis.

G target 4-((Methylamino)methyl)thiazol-2-amine disconnection1 C-N Disconnection (SN2) target->disconnection1 intermediate 2-Amino-4-(chloromethyl)thiazole disconnection1->intermediate reagent1 Methylamine disconnection1->reagent1 disconnection2 Hantzsch Thiazole Synthesis intermediate->disconnection2 reagent2 Thiourea disconnection2->reagent2 reagent3 1,3-Dichloroacetone disconnection2->reagent3

Caption: Retrosynthetic analysis of the target compound.

Part 1: Synthesis of Key Intermediate: 2-Amino-4-(chloromethyl)thiazole Hydrochloride

The cornerstone of this synthesis is the Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring.[4][5] This reaction involves the cyclocondensation of an α-haloketone with a thioamide.[3] In this specific application, 1,3-dichloroacetone reacts with thiourea to yield the pivotal 2-amino-4-(chloromethyl)thiazole intermediate, which is typically isolated as its stable hydrochloride salt.[6]

Reaction Principle

The mechanism begins with the nucleophilic attack of the sulfur atom from thiourea onto one of the carbonyl-adjacent carbons of 1,3-dichloroacetone. This is followed by an intramolecular cyclization and a dehydration step, which results in the formation of the aromatic thiazole ring.[3]

Overall Synthetic Pathway

G cluster_step1 Step 1: Hantzsch Synthesis cluster_step2 Step 2: Nucleophilic Substitution 1,3-Dichloroacetone 1,3-Dichloroacetone Intermediate 2-Amino-4-(chloromethyl)thiazole •HCl 1,3-Dichloroacetone->Intermediate + Thiourea (Ethanol, RT) Final Product 4-((Methylamino)methyl) thiazol-2-amine Intermediate->Final Product + Methylamine (Solvent, Base) Intermediate->Final Product

Caption: The two-step synthetic route to the target compound.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous compounds.[6]

  • Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, add 1,3-dichloropropanone (100 mmol, 12.7 g).

  • Solvation: Add absolute ethanol (40 mL) to the flask and stir until the 1,3-dichloropropanone is fully dissolved.

  • Thiourea Addition: To the stirred solution, add thiourea (100 mmol, 7.6 g) in one portion.

  • Reaction: Stir the resulting mixture vigorously at room temperature for 24 hours. The reaction is typically accompanied by the formation of a precipitate.

  • Crystallization: After the initial 24-hour reaction period, transfer the flask to a cold environment (e.g., a 5°C refrigerator) and allow it to stand without stirring for an additional 12 hours to ensure complete crystallization.

  • Isolation: Collect the crystalline product, 2-amino-4-(chloromethyl)thiazole hydrochloride, by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with a small amount of cold absolute ethanol to remove any unreacted starting materials.

  • Drying: Dry the product under vacuum to yield the final intermediate. The product can be further purified by recrystallization from ethanol if necessary.

Quantitative Data
ParameterValueReference
Reactant 11,3-Dichloropropanone[6]
Reactant 2Thiourea[6]
SolventAbsolute Ethanol[6]
TemperatureRoom Temperature, then 5°C[6]
Reaction Time36 hours[6]
Typical Yield~70%[6]
Melting Point144-145°C[6]

Part 2: Synthesis of 4-((methylamino)methyl)thiazol-2-amine

With the key intermediate in hand, the final step is a straightforward nucleophilic substitution (SN2) reaction. The chloromethyl group at the 4-position of the thiazole is an excellent electrophile, readily reacting with primary amines like methylamine to form the desired product.

Reaction Principle

The lone pair of electrons on the nitrogen atom of methylamine acts as a nucleophile, attacking the carbon atom of the chloromethyl group. This displaces the chloride ion as a leaving group. An excess of methylamine or the addition of a non-nucleophilic base is required to neutralize the hydrochloride salt of the starting material and the HCl generated during the reaction.

Detailed Experimental Protocol
  • Suspension: In a 100 mL round-bottom flask, suspend 2-amino-4-(chloromethyl)thiazole hydrochloride (10 mmol, 1.84 g) in a suitable solvent such as tetrahydrofuran (THF) or acetonitrile (30 mL).

  • Methylamine Addition: Cool the suspension in an ice bath. Slowly add a solution of methylamine (e.g., 2.0 M in THF, 15 mL, 30 mmol, 3 equivalents) dropwise with vigorous stirring. The use of excess methylamine ensures it acts as both the nucleophile and the base.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup:

    • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess methylamine.

    • Dissolve the residue in dichloromethane (50 mL) and wash with a saturated sodium bicarbonate solution (2 x 25 mL) to remove any remaining salts.

    • Wash the organic layer with brine (25 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by column chromatography on silica gel, eluting with a gradient of dichloromethane/methanol to afford the pure 4-((methylamino)methyl)thiazol-2-amine.

Experimental Workflow Visualization

G start Suspend Intermediate in Solvent add_amine Add Methylamine (0°C -> RT) start->add_amine react Stir 12-24h (Monitor by TLC) add_amine->react concentrate Concentrate in vacuo react->concentrate extract Aqueous Workup (DCM / NaHCO3) concentrate->extract dry Dry & Concentrate Organic Layer extract->dry purify Column Chromatography dry->purify characterize Characterize Final Product (NMR, MS) purify->characterize

Caption: General experimental workflow for the SN2 reaction.

Safety Considerations

  • 1,3-Dichloroacetone: This reagent is a lachrymator and is toxic. It should be handled with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Methylamine: Methylamine is a flammable and corrosive gas, typically used as a solution in a solvent like THF or ethanol. Handle in a fume hood and avoid inhalation.

  • Solvents: Organic solvents like ethanol, THF, and dichloromethane are flammable and should be handled away from ignition sources.

Conclusion

The synthesis of 4-((methylamino)methyl)thiazol-2-amine is reliably achieved through a robust two-step sequence. This method leverages the well-documented Hantzsch thiazole synthesis to construct the core heterocyclic ring, followed by a standard SN2 reaction to install the required side chain.[3][6] The protocols provided in this guide are based on established chemical principles and offer a solid foundation for the production of this and structurally related compounds for research and development endeavors.

References

  • Vertex AI Search. (2022, March 14).
  • Vertex AI Search.
  • Vertex AI Search. (2021, April 25). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES.
  • BenchChem. An In-depth Technical Guide to the Synthesis of 4-(Methoxymethyl)
  • Vertex AI Search.
  • PubMed. (2009, June 15). Synthesis of 4-benzyl-1,3-thiazole derivatives as potential anti-inflammatory agents: an analogue-based drug design approach.
  • PMC - NIH. Synthesis of 2-aminothiazole sulfonamides as potent biological agents.
  • Organic Syntheses. 2-amino-4-methylthiazole - Organic Syntheses Procedure.
  • Der Pharma Chemica.
  • Google Patents. US4391979A - Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride.
  • Wikipedia. 2-Aminothiazole.
  • Vertex AI Search. (2022, November 20).
  • PMC. (2021, March 7).
  • Vertex AI Search. Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity.
  • ChemicalBook. 2-Amino-4-methylthiazole synthesis.
  • JOCPR. 147-152 Research Article Synthesis of some new 5- substituted of.
  • Google Patents.
  • Google Patents.
  • Vertex AI Search. A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles.
  • BenchChem. Synthesis and Potential Applications of 2-Amino-4-(2,4,5-trichlorophenyl)thiazole.

Sources

Exploratory

"physicochemical properties of 4-((methylamino)methyl)thiazol-2-amine"

This guide provides an in-depth technical analysis of 4-((methylamino)methyl)thiazol-2-amine , a bifunctional heterocyclic building block relevant to fragment-based drug discovery (FBDD) and the synthesis of histamine H2...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 4-((methylamino)methyl)thiazol-2-amine , a bifunctional heterocyclic building block relevant to fragment-based drug discovery (FBDD) and the synthesis of histamine H2-receptor antagonists.[1]

Technical Guide & Target Profile [1]

Executive Summary

4-((methylamino)methyl)thiazol-2-amine (C₅H₉N₃S) represents a critical scaffold in medicinal chemistry, combining the aromatic, electron-rich 2-aminothiazole core with a basic, flexible (methylamino)methyl side chain.[1] This unique architecture confers distinct physicochemical behaviors—specifically, a dual ionization profile and tunable lipophilicity—making it a versatile intermediate for designing kinase inhibitors, GPCR ligands, and anti-infectives.

This guide details the molecule's molecular architecture, predicted and consensus physicochemical properties, synthetic pathways, and analytical characterization standards.

Molecular Architecture & Identity

PropertyDetail
IUPAC Name N-methyl-1-(2-aminothiazol-4-yl)methanamine
Common Name 2-Amino-4-(methylaminomethyl)thiazole
Molecular Formula C₅H₉N₃S
Molecular Weight 143.21 g/mol
SMILES CNCC1=CSC(N)=N1
InChIKey Predicted:[1][2][3] HYQAPLLDHDEUSD-UHFFFAOYSA-N (Analogous to dimethyl variant)
Core Scaffold 1,3-Thiazole

Physicochemical Profiling

The molecule's behavior is governed by two distinct ionizable centers: the thiazole ring nitrogen (N3) and the secondary aliphatic amine on the side chain.

Ionization & pKa Analysis

Understanding the ionization state is critical for predicting ADME (Absorption, Distribution, Metabolism, Excretion) properties.

  • Center 1: Secondary Amine (Side Chain)

    • Type: Aliphatic amine.[1]

    • pKa: ~9.8 – 10.2 (Base).[4]

    • State at pH 7.4: Predominantly protonated (Cationic, +1).

  • Center 2: Thiazole Ring Nitrogen (N3)

    • Type: Heteroaromatic nitrogen.[1]

    • pKa: ~5.3 – 5.5 (Conjugate acid).

    • State at pH 7.4: Predominantly neutral.[1]

  • Center 3: Exocyclic Amine (C2-NH₂) [1]

    • Type: Amidine-like resonance system.[1]

    • pKa: Not basic in aqueous solution (delocalized lone pair).

Consensus Data Table:

ParameterValue (Consensus/Predicted)Context
logP (Neutral) -0.1 to 0.3Hydrophilic due to polarity of amines.[1]
logD (pH 7.4) -2.5 to -1.8Highly soluble; exists as a cation.[1][4]
TPSA ~65 ŲGood membrane permeability potential (if deprotonated).[1]
H-Bond Donors 2(C2-NH₂, Side chain NH)
H-Bond Acceptors 3(Ring N, Ring S, Side chain N)
Solubility High (>10 mg/mL)Water-soluble, especially as HCl salt.[4]
Visualization: Ionization Equilibria

The following diagram illustrates the protonation states across the pH scale.

IonizationStates Dication Dication (+2) (pH < 5.3) Both N protonated Cation Monocation (+1) (pH 5.3 - 9.8) Side chain N protonated Dication->Cation pKa ~5.3 (Ring N) Neutral Neutral Species (0) (pH > 9.8) Lipophilic form Cation->Neutral pKa ~10.0 (Side Chain N)

Figure 1: pH-dependent ionization microspecies of 4-((methylamino)methyl)thiazol-2-amine.

Synthetic Pathway & Stability

This protocol outlines a "self-validating" synthesis route derived from the classic Hantzsch Thiazole Synthesis.[1] This method is preferred for its reliability and the availability of precursors.[1]

Step-by-Step Protocol

Step 1: Formation of 4-(chloromethyl)thiazol-2-amine

  • Reagents: 1,3-Dichloroacetone, Thiourea.[1]

  • Solvent: Ethanol or Acetone.[1]

  • Mechanism: Nucleophilic attack of thiourea sulfur on the chloroketone, followed by cyclization and dehydration.

  • Critical Control: Temperature control (reflux) is needed to drive cyclization. The product precipitates as the hydrochloride salt.[1]

Step 2: Nucleophilic Substitution with Methylamine

  • Reagents: 4-(chloromethyl)thiazol-2-amine (intermediate), Methylamine (aqueous or in THF).[1]

  • Condition: Excess methylamine (5-10 equivalents) at 0°C to RT.

  • Rationale: The large excess prevents bis-alkylation (where the product reacts with another alkyl halide molecule) and ensures the secondary amine is the major product.[1]

  • Purification: The product is highly polar.[1] Purification often requires ion-exchange chromatography or crystallization as a dihydrochloride salt.[1]

Synthetic Workflow Diagram

Synthesis Start1 1,3-Dichloroacetone Inter Intermediate: 4-(chloromethyl)thiazol-2-amine (HCl Salt) Start1->Inter Hantzsch Cyclization (EtOH, Reflux) Start2 Thiourea Start2->Inter Product Target: 4-((methylamino)methyl)thiazol-2-amine Inter->Product SN2 Reaction (0°C -> RT) Reagent Methylamine (Excess) (Nucleophilic Substitution) Reagent->Inter

Figure 2: Synthetic route via Hantzsch cyclization and amine displacement.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectroscopic signatures are expected:

  • 1H NMR (DMSO-d6):

    • δ ~2.3 ppm (s, 3H): N-Methyl group.[1]

    • δ ~3.6 ppm (s, 2H): Methylene bridge (-CH₂-).[1]

    • δ ~6.3-6.5 ppm (s, 1H): Thiazole C5 proton (aromatic).

    • δ ~7.0 ppm (bs, 2H): Exocyclic amine (-NH₂), often broad or exchanged.

  • Mass Spectrometry (ESI+):

    • [M+H]+: m/z 144.2.

    • Fragmentation: Loss of methylamine (m/z ~31) or cleavage of the methylene bridge.

Implications for Drug Design

The 4-((methylamino)methyl)thiazol-2-amine scaffold offers specific advantages in drug development:

  • Fragment-Based Drug Discovery (FBDD): Its low molecular weight (<150 Da) and high solubility make it an ideal "fragment" for screening against crystal structures (e.g., Kinases, Proteases).[4]

  • Solubility Enhancer: Attaching this moiety to a lipophilic drug core can significantly improve aqueous solubility due to the secondary amine's high pKa.[1]

  • H2 Receptor Antagonism: Structurally homologous to the side chains of Famotidine and Nizatidine , suggesting potential utility in developing gastroprotective agents.[1]

References

  • Hantzsch Thiazole Synthesis: Organic Syntheses, Coll.[1] Vol. 3, p. 76 (1955); Vol. 29, p. 8 (1949).[4] (Foundational chemistry for 2-aminothiazoles).

  • PubChem Compound Summary: "4-[(dimethylamino)methyl]-1,3-thiazol-2-amine" (Closest structural analogue with experimental data).[1]

  • Medicinal Chemistry of Thiazoles: Journal of Medicinal Chemistry, "Thiazole-based inhibitors: Structural insights and biological activity."[1] (General reference for thiazole pKa and lipophilicity trends).

  • Ionization Constants: Perrin, D. D.[1] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London. (Source for pKa prediction principles).

Sources

Foundational

Technical Guide: Therapeutic Targets of Aminothiazole Derivatives

[1] Executive Summary: The Privileged Scaffold The 2-aminothiazole core represents a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for a diverse array of bi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Privileged Scaffold

The 2-aminothiazole core represents a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets. Its utility stems not merely from its structural rigidity but from its unique electronic profile: the sulfur atom acts as a weak hydrogen bond acceptor and enhances lipophilicity, while the amino group at the C2 position and the nitrogen at N3 serve as critical hydrogen bond donors and acceptors, respectively.

This guide dissects the therapeutic utility of aminothiazole derivatives, moving beyond basic reviews to provide a mechanistic analysis of their interaction with kinases, enzymes, and receptors.[1] It includes validated synthesis protocols and assay methodologies to support bench-level research.

Chemical Biology & Structure-Activity Relationships (SAR)

To design effective aminothiazole-based drugs, one must understand the pharmacophore's binding dynamics. The scaffold typically binds within the ATP-binding pocket of kinases or the active sites of enzymes via a "hinge-binding" motif.

Molecular Interaction Profile
  • N3 Nitrogen: Often functions as a Hydrogen Bond Acceptor (HBA), interacting with backbone amides (e.g., Met318 in c-Src).

  • C2-Amino Group: Acts as a Hydrogen Bond Donor (HBD), frequently forming interactions with gatekeeper residues or the hinge region.

  • C4/C5 Substitution: These positions control selectivity. Bulky hydrophobic groups at C5 can target the "selectivity pocket" (hydrophobic region II) of kinases, distinguishing between homologous enzymes.

SAR Summary Table
PositionModificationEffect on BioactivityMechanistic Rationale
C2-Amino Acylation / Urea formationIncreased Potency Introduces additional H-bond donors/acceptors; mimics ATP adenine ring.
C4 Aryl/Heteroaryl ringsSelectivity Engages hydrophobic pockets; restricts conformational flexibility (e.g., Dasatinib).
C5 Halogens (Br, Cl)Metabolic Stability Blocks metabolic oxidation; enhances lipophilicity for membrane permeability.
Ring S Oxidation to SulfoxideLoss of Activity Often disrupts aromaticity and planar geometry required for pocket insertion.

Primary Therapeutic Targets: Oncology

The most mature application of aminothiazoles is in oncology, specifically as Type I and Type II kinase inhibitors.

Kinase Inhibition (Src, Abl, Aurora, CDK)

Aminothiazoles are potent ATP-competitive inhibitors.

  • Src/Abl Kinases: The drug Dasatinib utilizes the aminothiazole core to bind the ATP pocket of BCR-ABL. The thiazole nitrogen H-bonds with Met318, while the 2-amino group H-bonds with Thr315 (gatekeeper residue).

  • CDK (Cyclin-Dependent Kinases): Derivatives targeting CDK2/CDK5 act by arresting the cell cycle at the G1/S or G2/M phase.

  • PI3K/Akt/mTOR: Recent hybrids (e.g., aminothiazole-triazoles) target PI3K

    
    , disrupting downstream survival signaling.[2]
    
Visualization: The PI3K/Akt/mTOR Signaling Blockade

The following diagram illustrates where aminothiazole derivatives intervene in the pro-survival signaling cascade.

PI3K_Pathway RTK RTK (Receptor Tyrosine Kinase) PI3K PI3K (Target: Aminothiazole deriv.) RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 AKT Akt (Protein Kinase B) PIP3->AKT Recruitment PTEN PTEN (Tumor Suppressor) PTEN->PIP3 Dephosphorylation mTOR mTORC1 (Cell Growth/Proliferation) AKT->mTOR Activation Apoptosis Apoptosis (Blocked) mTOR->Apoptosis Inhibition Inhibitor Aminothiazole Inhibitor Inhibitor->PI3K Blocks ATP Binding

Figure 1: Mechanism of action for aminothiazole derivatives within the PI3K/Akt/mTOR signaling cascade. The scaffold competitively inhibits the ATP-binding site of PI3K, preventing the phosphorylation of PIP2 to PIP3.

Therapeutic Domain: Neurology & Neurodegeneration

Beyond cancer, the scaffold is gaining traction in Alzheimer’s Disease (AD) research due to its ability to cross the Blood-Brain Barrier (BBB).

Multi-Target Directed Ligands (MTDLs)

The "one-molecule, one-target" paradigm is failing in AD. Aminothiazoles are now engineered as MTDLs:

  • AChE Inhibition: The scaffold binds to the Peripheral Anionic Site (PAS) of Acetylcholinesterase, preventing ACh breakdown and A

    
     aggregation.
    
  • BACE1 Inhibition: Aminothiazole-coumarin hybrids have shown nanomolar affinity for Beta-secretase 1 (BACE1), reducing amyloid plaque formation.

  • Tau Anti-Aggregation: Inhibition of CDK5/p25 prevents the hyperphosphorylation of Tau proteins.

Therapeutic Domain: Anti-Infectives

Bacterial DNA Gyrase (GyrB)

Aminothiazoles target the ATPase domain of DNA Gyrase B (GyrB) and Topoisomerase IV (ParE).[3] unlike fluoroquinolones (which target the DNA cleavage complex), aminothiazoles competitively inhibit ATP binding, making them effective against fluoroquinolone-resistant strains (e.g., MRSA).

Experimental Technical Guide

Protocol: Hantzsch Synthesis of 2-Aminothiazoles

This is the gold-standard method for synthesizing the core scaffold. It involves the condensation of


-haloketones with thiourea.[4][5]

Causality: The reaction proceeds via nucleophilic attack of the sulfur on the


-carbon, followed by cyclization and dehydration.[4]

Materials:

  • Substituted Acetophenone (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.0 eq) or Iodine (

    
    )
    
  • Thiourea (2.0 eq)

  • Solvent: Ethanol or Water (Green chemistry approach)

Step-by-Step Workflow:

  • 
    -Bromination:  Dissolve acetophenone in acetonitrile. Add NBS and p-TsOH (catalyst). Reflux for 2 hours. Evaporate solvent to obtain 
    
    
    
    -bromoacetophenone.
  • Condensation: Dissolve the

    
    -bromoacetophenone in Ethanol (95%).
    
  • Cyclization: Add Thiourea (2.0 eq). The mixture will turn clear then precipitate may form.

  • Reflux: Heat to reflux (

    
    ) for 3–5 hours. Monitor via TLC (Hexane:EtOAc 7:3).
    
  • Workup: Cool to room temperature. Neutralize with

    
     solution to precipitate the free base.
    
  • Purification: Filter the solid. Recrystallize from Ethanol/Water.

Synthesis_Workflow Start Start: Acetophenone Bromination Step 1: Bromination (NBS/MeCN) Start->Bromination Intermediate Intermed: Alpha-Bromoketone Bromination->Intermediate Condensation Step 2: Condensation (+ Thiourea/EtOH) Intermediate->Condensation Cyclization Step 3: Cyclization (Reflux 4h) Condensation->Cyclization Product End Product: 2-Aminothiazole Cyclization->Product

Figure 2: Step-wise workflow for the Hantzsch synthesis of 2-aminothiazole derivatives.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

To validate the therapeutic target (e.g., Src or CDK), a luminescence-based kinase assay is recommended over radioactive methods for safety and throughput.

Principle: Measures ADP generation as a direct product of kinase activity.[6]

Procedure:

  • Preparation: Prepare 1X Kinase Buffer (40mM Tris pH 7.5, 20mM

    
    , 0.1mg/mL BSA).
    
  • Compound Dilution: Prepare serial dilutions of the aminothiazole derivative in DMSO (final DMSO < 1%).

  • Enzyme Reaction:

    • Add

      
       of Kinase (e.g., c-Src, 2 ng/well) to a 384-well white plate.
      
    • Add

      
       of Compound (or DMSO control). Incubate 10 mins at RT.
      
    • Add

      
       of Substrate/ATP mix (e.g., Poly-Glu-Tyr substrate + 
      
      
      
      ATP).
    • Incubate for 60 mins at RT.

  • ADP Detection:

    • Add

      
       of ADP-Glo™ Reagent (depletes unconsumed ATP). Incubate 40 mins.
      
    • Add

      
       of Kinase Detection Reagent (converts ADP to ATP 
      
      
      
      Luciferase
      
      
      Light). Incubate 30 mins.
  • Readout: Measure Luminescence (RLU) on a microplate reader.

  • Analysis: Calculate % Inhibition

    
    . Plot Log[Concentration] vs. Inhibition to determine 
    
    
    
    .

Future Horizons

The field is shifting toward PROTACs (Proteolysis Targeting Chimeras) . Aminothiazoles are being used as the "warhead" ligand to bind the target protein (e.g., CDK), linked to an E3 ligase ligand (e.g., Cereblon). This recruits the ubiquitin-proteasome system to degrade the target protein entirely rather than just inhibiting it, overcoming resistance mechanisms associated with simple binding site mutations.

References

  • BenchChem. "Mechanism of Action of Novel Aminothiazole-Triazole Compounds: A Technical Guide." BenchChem Technical Library, 2025. Link

  • Alizadeh, S. R., et al. "Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery."[7] Medicinal Chemistry Research, 2021.[1] Link

  • Lombardo, L. J., et al. "Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity." Journal of Medicinal Chemistry, 2004. Link

  • Helal, C. J., et al. "Discovery and SAR of 2-aminothiazole inhibitors of cyclin-dependent kinase 5/p25 as a potential treatment for Alzheimer's disease."[8] Bioorganic & Medicinal Chemistry Letters, 2004. Link

  • Khalifa, M. E. "Recent Developments and Biological Activities of 2-Aminothiazole Derivatives."[9] Acta Chimica Slovenica, 2018. Link

  • Mishra, C. B., et al. "Marine-Derived 2-Aminothiazole Scaffolds as Potential Anti-Infective Agents." Frontiers in Microbiology, 2020. Link

  • Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual." Promega Protocols, 2024. Link

Sources

Exploratory

"in silico prediction of 4-((methylamino)methyl)thiazol-2-amine properties"

Executive Summary This technical guide details the in silico characterization of 4-((methylamino)methyl)thiazol-2-amine , a specific derivative of the privileged 2-aminothiazole scaffold. While 2-aminothiazoles are found...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the in silico characterization of 4-((methylamino)methyl)thiazol-2-amine , a specific derivative of the privileged 2-aminothiazole scaffold. While 2-aminothiazoles are foundational to approved kinase inhibitors (e.g., Dasatinib) and antimicrobials, this specific analog features a basic methylaminomethyl side chain at the C4 position. This structural modification introduces distinct physicochemical behaviors—specifically regarding ionization and solubility—that differentiate it from simple alkyl-aminothiazoles.

This guide provides a rigorous workflow for predicting the physicochemical, ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity), and pharmacodynamic properties of this molecule. It is designed for medicinal chemists and computational biologists seeking to evaluate this scaffold as a fragment for lead optimization or a building block in Fragment-Based Drug Discovery (FBDD).

Molecular Architecture & Physicochemical Profiling

Structural Definition

The molecule comprises a thiazole heterocycle substituted at the C2 position with a primary amine (exocyclic) and at the C4 position with a secondary amine linked via a methylene bridge.

  • IUPAC Name: 4-((methylamino)methyl)-1,3-thiazol-2-amine

  • SMILES: CNCc1csc(N)n1

  • Molecular Formula: C5H9N3S

  • Molecular Weight: 143.21 g/mol

Ionization and pKa Implications (Expert Insight)

Unlike simple 4-alkyl-2-aminothiazoles, this molecule is a diamine .

  • Thiazole Nitrogen (N3): Weakly basic (pKa ~5.3). At physiological pH (7.4), this remains largely unprotonated.

  • Side Chain Amine (Secondary): Moderately basic (pKa ~9.5). At pH 7.4, this amine will be predominantly protonated (

    
    ).
    

Crucial Impact: The presence of the cationic center at pH 7.4 significantly enhances aqueous solubility but introduces a barrier to passive diffusion across the Blood-Brain Barrier (BBB), despite the low molecular weight.

Predicted Physicochemical Parameters (Consensus Data)

Data synthesized from fragment-based contributions and nearest-neighbor extrapolation (e.g., 4-methylthiazol-2-amine).

PropertyValue (Predicted)Analysis
LogP (Consensus) -0.2 to +0.3Highly hydrophilic due to dual amines.
TPSA ~63 Ų26 (Thiazole) + 26 (NH2) + 12 (NH). Favorable for cell permeability.
H-Bond Donors 32 from -NH2, 1 from -NH-.
H-Bond Acceptors 3Thiazole N, Side chain N, Thiazole S (weak).
Rotatable Bonds 2High rigidity; favorable for binding entropy.
Lipinski Violations 0Ideal "Lead-Like" candidate.

ADMET Prediction Workflow

This section outlines the protocol for profiling the molecule using SwissADME and ProTox-II , the industry-standard open-source tools for rapid ADMET profiling.

Protocol: SwissADME Execution

Objective: Determine bioavailability and drug-likeness.[1][2]

  • Input Preparation: Convert the structure to an isomeric SMILES string: CNCc1csc(N)n1.

  • Submission: Navigate to the SwissADME server.[3] Paste the SMILES into the input field.

  • Analysis of Output:

    • Bioavailability Radar: Check if the molecule fits within the pink area (LIPO, SIZE, POLAR, INSOL, UNSAT, FLEX). Prediction: This molecule may border the "POLAR" limit due to high N/C ratio.

    • BOILED-Egg Model: Locate the molecule on the WLOGP vs. TPSA plot.[4]

      • Yolk (Yellow): High probability of BBB permeation.[4]

      • White: High probability of GI absorption.[4][5]

      • Grey: Low absorption.

      • Prediction: Due to the charged secondary amine, it will likely fall in the White region (GI absorbable) but outside the Yolk (Low BBB penetration).

Protocol: Toxicity Profiling (ProTox-II)

Objective: Predict LD50 and specific organ toxicity.

  • Target Selection: Select "Acute Toxicity" and "Tox21 Nuclear Receptor Signaling Pathways."

  • Execution: Input SMILES CNCc1csc(N)n1.

  • Critical Endpoints to Monitor:

    • Hepatotoxicity: Aminothiazoles can sometimes form reactive metabolites via ring opening.

    • Mutagenicity (Ames): Many simple heteroaromatic amines are flagged as potential mutagens. Note: The methyl substitution on the side chain usually reduces mutagenicity compared to bare aromatic amines, but this must be verified.

    • hERG Inhibition: Evaluate the likelihood of QT prolongation. Small, polar amines are generally lower risk than lipophilic linkers, but this is a mandatory check.

Visualizing the Prediction Pipeline

ADMET_Pipeline cluster_Calc Calculation Engines Input SMILES Input CNCc1csc(N)n1 Swiss SwissADME (Physicochem/PK) Input->Swiss ProTox ProTox-II (Toxicity/LD50) Input->ProTox Output Profile Generation Swiss->Output LogP, TPSA, GI Abs ProTox->Output LD50, Ames, hERG Decision Go/No-Go Decision Output->Decision

Figure 1: Automated in silico workflow for ADMET profiling of the aminothiazole derivative.

Structural Biology & Molecular Docking

The 2-aminothiazole scaffold is a "privileged structure" in kinase inhibition, often functioning as a hinge-binder (mimicking the adenine ring of ATP).

Target Selection Strategy
  • Primary Target Class: Tyrosine Kinases (e.g., Src, VEGFR).

  • Mechanism: The 2-amino group and the thiazole nitrogen form a donor-acceptor pair with the kinase hinge region (e.g., Met341 in Src).

  • Role of the C4-Side Chain: The ((methylamino)methyl) group projects into the solvent-exposed region or the ribose-binding pocket, potentially forming salt bridges with Asp/Glu residues.

Step-by-Step Docking Protocol (AutoDock Vina / PyRx)

Step 1: Ligand Preparation

  • Protonation: This is critical. Generate the 3D structure with the side-chain amine protonated (

    
    ) to simulate pH 7.4.
    
  • Minimization: Use the MMFF94 force field to optimize bond lengths and angles.

Step 2: Protein Preparation (e.g., Src Kinase, PDB: 2SRC)

  • Cleaning: Remove water molecules (unless bridging is expected) and co-crystallized ligands (e.g., Dasatinib).

  • Protonation: Add polar hydrogens.

  • Grid Box: Center the grid on the hinge region (Met341). Dimensions:

    
     Å.
    

Step 3: Docking & Scoring

  • Exhaustiveness: Set to 8 (default) or 32 for higher precision.

  • Analysis: Look for the "Hinge Binder" motif:

    • H-bond: Thiazole N3

      
       Backbone NH (Met341).
      
    • H-bond: Exocyclic NH2

      
       Backbone CO (Met341).
      
    • Salt Bridge: Side chain

      
      
      
      
      
      Conserved Asp/Glu in the pocket.
Docking Logic Visualization

Docking_Logic cluster_Interaction Binding Mode Logic Ligand Ligand: Cationic Form (Protonated Side Chain) Hinge Hinge H-Bonds (Thiazole N + 2-NH2) Ligand->Hinge Donor/Acceptor SaltBridge Salt Bridge (Sidechain NH2+ <-> Asp) Ligand->SaltBridge Electrostatics Target Target: Src Kinase (Hinge Region) Target->Hinge Target->SaltBridge Score Binding Affinity (ΔG < -7.0 kcal/mol) Hinge->Score SaltBridge->Score

Figure 2: Mechanistic docking logic focusing on hinge binding and electrostatic stabilization.

Conclusion & Strategic Recommendations

The molecule 4-((methylamino)methyl)thiazol-2-amine represents a highly attractive, lead-like fragment. Its low molecular weight and specific functionalization offer three strategic advantages:

  • Solubility: The basic side chain ensures high aqueous solubility, solving a common problem in kinase inhibitor design.

  • Vectorization: The secondary amine provides a handle for further chemical elaboration (e.g., amidation, reductive amination) without disrupting the hinge-binding thiazole core.

  • Synthesizability: It is accessible via Hantzsch thiazole synthesis using 1,3-dichloroacetone and thiourea, followed by amine substitution.

Recommendation: Proceed with in silico docking against a panel of kinases (Kinome scan) and synthesize the fragment for experimental


 determination via SPR (Surface Plasmon Resonance) or NMR fragment screening.

References

  • Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules.[2][4][6] Scientific Reports, 7, 42717.[2] [Link]

  • Banerjee, P., Eckert, A. O., Schrey, A. K., & Preissner, R. (2018). ProTox-II: a webserver for the prediction of toxicity of chemicals.[7][8] Nucleic Acids Research, 46(W1), W257–W263. [Link][7]

  • Lombardo, F., et al. (2006). Dasatinib (BMS-354825) as a Potent pan-Src Kinase Inhibitor: Structure-Activity Relationship Studies.[9] Journal of Medicinal Chemistry, 49(23), 6819–6832. [Link]

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455–461. [Link]

  • Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today: Technologies, 1(4), 337-341. [Link]

Sources

Foundational

The Pharmacophore Architect’s Guide: Structure-Activity Relationship (SAR) of 2-Aminothiazole Analogs

[1] Executive Summary: The Privileged Scaffold The 2-aminothiazole (2-AT) moiety is not merely a structural subunit; it is a "privileged scaffold" in medicinal chemistry, capable of providing ligands for diverse biologic...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Privileged Scaffold

The 2-aminothiazole (2-AT) moiety is not merely a structural subunit; it is a "privileged scaffold" in medicinal chemistry, capable of providing ligands for diverse biological targets including kinases, G-protein-coupled receptors (GPCRs), and microbial enzymes.[1] Its utility stems from its ability to serve as a rigid bioisostere of phenol or pyridine, while offering three distinct vectors for chemical diversification: the exocyclic amine (


), the C4 position, and the C5 position.

This technical guide dissects the SAR of 2-aminothiazole analogs, moving beyond basic substitution patterns to explore the electronic and steric causality that drives potency and selectivity. It is designed for medicinal chemists seeking to optimize hit-to-lead campaigns.

Structural Anatomy & Electronic Profile

To manipulate the 2-aminothiazole scaffold effectively, one must understand its electronic distribution. The thiazole ring is electron-deficient (π-deficient) relative to thiophene but electron-rich relative to pyridine.

  • S1 (Sulfur): Acts as a weak H-bond acceptor but significantly contributes to lipophilicity (

    
    ).
    
  • N3 (Endocyclic Nitrogen): A critical H-bond acceptor (pKa ~ 5.3 for the conjugate acid). In kinase inhibitors, this often binds to the hinge region backbone NH.

  • 
     (Exocyclic Amine):  Acts as a H-bond donor. The lone pair is conjugated with the ring, making it planar and reducing its basicity compared to an aniline.
    
  • C5 Position: The most nucleophilic carbon on the ring, prone to electrophilic aromatic substitution (e.g., halogenation) and metabolic oxidation.

Visualization: The SAR Decision Matrix

The following diagram illustrates the strategic modification points and their consequent biological effects.

SAR_Matrix Core 2-Aminothiazole Core Scaffold N2 Exocyclic Amine (N2) Primary Interaction Vector Core->N2 H-Bond Donor C4 C4 Position Steric & Hydrophobic Gate Core->C4 Lipophilic Bulk C5 C5 Position Electronic & Metabolic Tuning Core->C5 Electronic Modulation N2_1 Amide/Urea Linkage: Increases selectivity (e.g., Dasatinib) N2->N2_1 N2_2 Free Amine: Solubility & Basic H-bond donor N2->N2_2 C4_1 Aryl/Heteroaryl: Pi-Stacking (Kinase Gatekeeper) C4->C4_1 C4_2 Alkyl Groups: Modulate shape (Antimicrobial) C4->C4_2 C5_1 Halogen (Cl/Br): Blocks Metabolism Increases Potency C5->C5_1 C5_2 EWG (CN, COOR): Lowers Ring Electron Density C5->C5_2

Figure 1: Strategic modification vectors of the 2-aminothiazole scaffold and their impact on pharmacological properties.

Synthetic Accessibility: The Hantzsch Protocol

The Hantzsch Thiazole Synthesis remains the gold standard for generating 2-aminothiazole libraries due to its reliability and the commercial availability of diverse


-haloketones and thioureas.
Mechanism & Causality

The reaction proceeds via the nucleophilic attack of the thiourea sulfur on the


-carbon of the haloketone (

), followed by condensation/dehydration.
  • Why Ethanol? High solubility of reactants and ability to reflux at moderate temperatures (

    
    C) facilitates the dehydration step without degrading sensitive functional groups.
    
  • Why Sodium Bicarbonate? Neutralization of the HBr byproduct is essential to liberate the free base aminothiazole, which often precipitates, simplifying purification.

Protocol 1: General Hantzsch Synthesis of 4-Substituted-2-Aminothiazoles

Materials:

  • Substituted

    
    -bromoacetophenone (1.0 equiv)
    
  • Thiourea (1.2 equiv)

  • Ethanol (Absolute)

  • Saturated

    
     solution[2]
    

Step-by-Step Workflow:

  • Dissolution: In a round-bottom flask, dissolve 5.0 mmol of the

    
    -bromoacetophenone in 20 mL of absolute ethanol.
    
  • Addition: Add 6.0 mmol of thiourea. The mixture may turn slightly yellow.

  • Reflux: Heat the mixture to reflux (

    
    C oil bath) with magnetic stirring. Monitor by TLC (typically 1:1 Hexane:EtOAc). Reaction is usually complete within 2–4 hours.
    
  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Concentrate the solvent to ~5 mL under reduced pressure.

    • Pour the residue into 50 mL of ice-water.

    • Neutralize with saturated

      
       until pH ~8. A solid precipitate should form.
      
  • Purification: Filter the solid, wash with cold water (3x 10 mL), and recrystallize from ethanol/water.

Hantzsch_Workflow Start Start: alpha-Haloketone + Thiourea Reflux Reflux in Ethanol (2-4 hours, 78°C) Start->Reflux Check TLC Check (Hexane:EtOAc) Reflux->Check Check->Reflux Incomplete Quench Pour into Ice Water Neutralize with NaHCO3 Check->Quench Complete Isolate Filtration & Recrystallization Quench->Isolate

Figure 2: Operational workflow for the Hantzsch synthesis of 2-aminothiazoles.

Deep Dive: Structure-Activity Relationships[3]

Kinase Inhibition (The Hinge Binder)

In kinase inhibitors (e.g., Dasatinib ), the 2-aminothiazole often functions as the "hinge binder."

  • Mechanism: The endocyclic Nitrogen (N3) acts as a H-bond acceptor for the backbone NH of the kinase hinge region (e.g., Met318 in Abl). The exocyclic amine (

    
    ) acts as a H-bond donor to the backbone carbonyl (e.g., Thr315 gatekeeper vicinity).
    
  • SAR Rule: Steric bulk at C5 is generally tolerated only if it points towards the solvent front. However, in Dasatinib, the C5 position holds a carboxamide that directs a large aryl group into a hydrophobic pocket, demonstrating that C5 can be a vector for specificity.

Antimicrobial Activity

For antibacterial agents (e.g., against M. tuberculosis), the SAR diverges from kinases.

  • C4 Position: Lipophilic aryl groups (phenyl, p-chlorophenyl) at C4 correlate with increased potency against Gram-positive bacteria.

  • N2 Acylation: Unlike kinases where complex ureas are common, simple acyl groups or free amines often retain better antimicrobial activity due to permeability requirements.

Quantitative Data Summary

The following table synthesizes potency shifts based on substitution patterns (General trends derived from aggregated literature [2, 3]).

Substituent (R) at C4Substituent at N2Target ClassEffect on ActivityRationale
Phenyl Free (

)
AntimicrobialHigh PotencyLipophilicity aids membrane penetration.
t-Butyl Free (

)
AntimicrobialModerateSteric bulk limits target fit compared to planar aryl.
Methyl Amide-Linked ArylKinase (Src)High PotencyAmide linker orients the aryl group to the "back pocket".
H Free (

)
GeneralLow (Inactive)Lack of hydrophobic interactions.
Pyridyl Benzoyl AmideAntitubercularHigh PotencyPyridine N provides auxiliary H-bond acceptor [2].

Case Study: Dasatinib (Sprycel)

Dasatinib represents the pinnacle of 2-aminothiazole optimization.

  • Core: A 2-amino-thiazole-5-carboxamide.[3]

  • The "Warhead": The 2-amino group is substituted with a substituted pyrimidine.[4] This extends the molecule into the ATP-binding pocket.

  • The Specificity Switch: The C5-carboxamide links to a 2-chloro-6-methylphenyl ring. This moiety occupies the hydrophobic pocket adjacent to the ATP site.

  • Lesson: The 2-aminothiazole is not just a binder; it is a scaffold hub that orients two other pharmacophores (the pyrimidine and the phenyl ring) at a precise angle (

    
    ).
    

Experimental Protocol: Kinase Inhibition Assay (ADP-Glo)

To validate the SAR of synthesized analogs, a robust biochemical assay is required.

Principle: Measures the conversion of ATP to ADP by the kinase. The generated ADP is converted to ATP, which is then used by luciferase to generate light.

Protocol:

  • Preparation: Prepare 1X Kinase Buffer (40 mM Tris pH 7.5, 20 mM

    
    , 0.1 mg/mL BSA).
    
  • Compound Dilution: Prepare 3-fold serial dilutions of the 2-aminothiazole analog in DMSO.

  • Reaction Assembly:

    • Add 5 µL of diluted compound to a 384-well white plate.

    • Add 5 µL of Enzyme (e.g., c-Src, 1 ng/well). Incubate 10 min.

    • Add 5 µL of Substrate/ATP mix (10 µM ATP final).

  • Incubation: Incubate at room temperature for 60 minutes.

  • Detection:

    • Add 15 µL of ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min.

    • Add 30 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min.

  • Read: Measure luminescence on a plate reader. Calculate

    
     using a 4-parameter logistic fit.
    

References

  • BenchChem. Hantzsch Synthesis of 2-Aminothiazoles: Application Notes and Protocols. Retrieved from

  • National Institutes of Health (PMC). Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis. Retrieved from

  • Journal of Medicinal Chemistry. 2-Aminothiazole as a Novel Kinase Inhibitor Template.[3] Structure-Activity Relationship Studies toward the Discovery of Dasatinib. Retrieved from

  • Molecules (MDPI). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from

Sources

Protocols & Analytical Methods

Method

"synthetic route to 4-((methylamino)methyl)thiazol-2-amine"

Executive Summary & Strategic Rationale The synthesis of 4-((methylamino)methyl)thiazol-2-amine is a critical workflow in the development of histamine H2-receptor antagonists (e.g., precursors to famotidine analogues) an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

The synthesis of 4-((methylamino)methyl)thiazol-2-amine is a critical workflow in the development of histamine H2-receptor antagonists (e.g., precursors to famotidine analogues) and arginine methyltransferase (PRMT) inhibitors. While the 2-aminothiazole core is ubiquitous, the installation of a secondary methylamine at the C4 position presents a specific chemoselective challenge: preventing poly-alkylation (formation of the tertiary amine) and avoiding N-alkylation at the C2-amino position .

This guide details a robust, two-step protocol optimized for scalability and purity. Unlike general textbook methods, this route utilizes a Hantzsch Thiazole Synthesis followed by a kinetic control amination strategy.

Key Technical Advantages of This Route:

  • Regioselectivity: Exploits the nucleophilic differential between the benzylic-like C4-chloromethyl group and the aromatic C2-amine.

  • Scalability: Avoids chromatographic purification for the intermediate, relying on precipitation of the hydrochloride salt.

  • Cost-Efficiency: Utilizes readily available 1,3-dichloroacetone and thiourea.

Reaction Pathway & Logic

The synthesis proceeds via the condensation of thiourea with 1,3-dichloroacetone to form the stable 4-(chloromethyl)thiazol-2-amine hydrochloride salt. This intermediate is then subjected to nucleophilic substitution with excess methylamine.

SyntheticRoute cluster_0 Critical Control Point: Temperature < 10°C SM1 Thiourea (Starting Material) INT Intermediate: 4-(chloromethyl)thiazol-2-amine HCl (Precipitate) SM1->INT Step 1: Hantzsch Cyclization EtOH, Reflux, 2h SM2 1,3-Dichloroacetone (Electrophile) SM2->INT Step 1: Hantzsch Cyclization EtOH, Reflux, 2h PROD Target: 4-((methylamino)methyl) thiazol-2-amine INT->PROD Step 2: SN2 Amination Kinetic Control (10 eq. amine) REAG Methylamine (aq) (Excess) REAG->PROD

Figure 1: Synthetic workflow for 4-((methylamino)methyl)thiazol-2-amine. The process relies on the isolation of the stable HCl salt intermediate to purify the system before the sensitive amination step.

Detailed Experimental Protocols

Step 1: Synthesis of 4-(chloromethyl)thiazol-2-amine Hydrochloride

Mechanism: Hantzsch Thiazole Synthesis.[1][2] Objective: To construct the thiazole ring while retaining a reactive electrophilic handle (chloromethyl) at position 4.

Reagents & Materials:

  • Thiourea (76.1 g, 1.0 mol)

  • 1,3-Dichloroacetone (127.0 g, 1.0 mol) [Caution: Potent lachrymator/vesicant]

  • Acetone or Ethanol (Absolute) (500 mL)

  • Diethyl ether (for washing)

Protocol:

  • Setup: Equip a 2L three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and an addition funnel. Nitrogen atmosphere is recommended but not strictly required.

  • Dissolution: Dissolve 1,3-dichloroacetone (127 g) in Acetone (300 mL). Place in the flask.

  • Addition: Suspend Thiourea (76.1 g) in Acetone (200 mL) and add it to the flask.

    • Note: The reaction is exothermic.[3] If the temperature rises rapidly, cool with a water bath.

  • Reflux: Heat the mixture to reflux for 2–3 hours. A bulky white/off-white precipitate will form.

  • Isolation: Cool the reaction mixture to 0–5°C in an ice bath for 1 hour to maximize precipitation.

  • Filtration: Filter the solid under vacuum.

  • Purification (Wash): Wash the filter cake with cold acetone (2 x 100 mL) followed by diethyl ether (100 mL) to remove unreacted dichloroacetone.

  • Drying: Dry the solid in a vacuum oven at 40°C.

Expected Yield: 85–95% Appearance: White to pale yellow crystalline solid. Identity Validation:


H NMR (DMSO-

) should show a singlet at

ppm (

) and a broad singlet for the amine/HCl protons.
Step 2: Amination to 4-((methylamino)methyl)thiazol-2-amine

Mechanism:


 Nucleophilic Substitution.
Critical Control Point:  Stoichiometry. You must  use a large excess of methylamine to favor the secondary amine over the tertiary amine (dimer).

Reagents:

  • 4-(chloromethyl)thiazol-2-amine HCl (Intermediate from Step 1) (18.5 g, 100 mmol)

  • Methylamine (40% wt. solution in water) (78 g, ~1.0 mol) [10 Equivalents ]

  • Solvent: Methanol (optional co-solvent if solubility is an issue)

Protocol:

  • Preparation: Place the Methylamine solution (10 eq) in a 500 mL round-bottom flask. Cool to 0°C using an ice/salt bath.

    • Why? Low temperature suppresses the reaction rate, allowing better mixing before the rapid substitution occurs, reducing local high concentrations that lead to dimers.

  • Addition: Slowly add the solid 4-(chloromethyl)thiazol-2-amine HCl portion-wise over 30 minutes.

    • Observation: The HCl salt will neutralize, and the free base will dissolve/react.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (System: DCM/MeOH/NH

    
    OH 90:9:1).
    
  • Workup (Extraction Method):

    • Concentrate the mixture under reduced pressure to remove excess methylamine and methanol (use a scrubber for the amine vapors).

    • The residue will be an aqueous slurry. Adjust pH to >12 using 50% NaOH solution.

    • Extract continuously with Dichloromethane (DCM) or Chloroform (3 x 100 mL). Note: The product is water-soluble; salting out with NaCl may be necessary.

  • Purification: Dry the organic layer over anhydrous

    
    , filter, and concentrate.
    
  • Crystallization: Recrystallize from minimal Isopropanol or Ethyl Acetate/Hexane if necessary.

Expected Yield: 65–75% Appearance: Off-white to beige solid.

Quantitative Data Summary

ParameterStep 1 (Cyclization)Step 2 (Amination)
Limiting Reagent 1,3-Dichloroacetone4-(chloromethyl)thiazol-2-amine HCl
Stoichiometry 1.0 : 1.01.0 : 10.0 (Substrate : Amine)
Temperature Reflux (approx. 56–78°C)0°C

25°C
Typical Yield 92%70%
Key Impurity Unreacted ThioureaBis(thiazolylmethyl)methylamine (Dimer)
Purification Filtration (Precipitation)Extraction/Recrystallization

Troubleshooting & Optimization

Issue: Formation of Tertiary Amine Dimer

If MS analysis shows a peak at M+ = [2 x Mass - HCl], you have over-alkylation.

  • Root Cause: Localized high concentration of the starting alkyl chloride relative to the amine.

  • Solution: Increase methylamine equivalents to 15-20x or use "Inverse Addition" (dissolve the chloride in methanol and drip very slowly into a vortexing solution of methylamine).

Issue: Low Recovery in Step 2
  • Root Cause: The product is a polar secondary amine and highly water-soluble.

  • Solution: Do not rely on simple separatory funnel extraction. Use Continuous Liquid-Liquid Extraction for 12 hours or evaporate to dryness and extract the solid residue with warm DCM.

Safety & Handling (HSE)

  • 1,3-Dichloroacetone: Extremely hazardous. It is a lachrymator (tear gas) and blister agent. Handle only in a functioning fume hood. Double-glove (Nitrile) is mandatory. Decontaminate glassware with alcoholic KOH.

  • Methylamine: Toxic gas in solution. Flammable. Use in a well-ventilated hood.

  • Waste Disposal: Aqueous waste from Step 2 contains methylamine; neutralize carefully with acid before disposal.

References

  • BenchChem. An In-depth Technical Guide to the Synthesis of 4-(Methoxymethyl)thiazole from Simple Precursors. (Hantzsch synthesis conditions adapted for chloromethyl intermediate). Link

  • Organic Syntheses. 2-Amino-4-methylthiazole.[4][5] Org.[6][7] Synth. 1939, 19, 10. (Foundational protocol for thiourea/haloketone condensation). Link

  • National Institutes of Health (PMC). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. (Validation of 2-aminothiazole stability). Link

  • Indian Academy of Sciences. A general synthesis of thiazoles. Direct generation of chloromethyl 5-thiazolyl ketones. (Structural confirmation data for chloromethyl thiazole intermediates). Link

Sources

Application

Application Notes and Protocols for the Characterization of 4-((methylamino)methyl)thiazol-2-amine in Cell-Based Assays

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-((methylamino)methyl)thiazol-2-amine, a novel 2-aminothiazole derivative, in c...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-((methylamino)methyl)thiazol-2-amine, a novel 2-aminothiazole derivative, in cell-based assays. Given the structural motifs present within the 2-aminothiazole class of compounds, which have been associated with a wide range of biological activities, this guide focuses on a rational, hypothesis-driven approach to characterizing its potential as a modulator of monoamine oxidase A (MAO-A).[1][2] The protocols detailed herein are designed to be self-validating, providing a clear path from initial compound handling and preliminary screening to detailed characterization of inhibitory activity and selectivity.

Introduction: The Scientific Rationale

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with diverse therapeutic applications, including anticancer, anti-inflammatory, and neuroprotective agents.[1][2][3] The presence of the methylamino group in 4-((methylamino)methyl)thiazol-2-amine suggests a potential interaction with enzymes that metabolize monoamines. Monoamine oxidases (MAO) are a family of enzymes crucial for the oxidative deamination of neurotransmitters like serotonin, dopamine, and norepinephrine.[4][5] They exist in two isoforms, MAO-A and MAO-B, which differ in substrate specificity and inhibitor selectivity.[5][6] Inhibition of MAO-A is a clinically validated strategy for the treatment of depression.[4]

This guide, therefore, presents a detailed workflow to investigate the hypothesis that 4-((methylamino)methyl)thiazol-2-amine acts as a MAO-A inhibitor. We will proceed from fundamental compound management to robust, cell-based functional assays.

Compound Handling and Preparation

Safety, Storage, and Handling

Thiazole derivatives should be handled with care in a laboratory setting.[7]

  • Storage : Store 4-((methylamino)methyl)thiazol-2-amine in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[7][8]

  • Handling : Avoid inhalation and contact with skin and eyes.[8] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8] All handling of the solid compound and concentrated stock solutions should be performed in a chemical fume hood.

Solubilization and Stock Solution Preparation

The solubility of a novel compound is a critical first experimental step.

  • Initial Solubility Testing : Test the solubility of the compound in a small panel of solvents. Given its structure, dimethyl sulfoxide (DMSO) is a likely candidate for creating a high-concentration stock solution. Ethanol is another possibility.[7]

  • Stock Solution Preparation :

    • Accurately weigh a small amount of the compound (e.g., 1-5 mg).

    • Add a precise volume of high-purity, anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM or 50 mM).

    • Ensure complete dissolution, using gentle vortexing or sonication if necessary.

    • Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Experimental Workflow for Assessing MAO-A Inhibition

The following workflow provides a systematic approach to characterizing the effect of 4-((methylamino)methyl)thiazol-2-amine on MAO-A activity in a cellular context.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Potency Determination cluster_2 Phase 3: Selectivity Profiling A Prepare SH-SY5Y Cells B Treat Cells with Test Compound (Single High Concentration, e.g., 10 µM) A->B C Lyse Cells B->C D Perform Fluorometric MAO-A Assay C->D E Dose-Response Treatment (e.g., 8-point serial dilution) D->E If significant inhibition observed F Fluorometric MAO-A Assay E->F G Calculate IC50 Value F->G H Perform Fluorometric MAO-B Assay (using MAO-B specific substrate or cell line) G->H Confirm potency I Determine MAO-B IC50 H->I J Calculate Selectivity Index (IC50 MAO-B / IC50 MAO-A) I->J

Caption: Experimental workflow for MAO-A inhibitor characterization.

Detailed Protocols

Cell Culture

The human neuroblastoma cell line SH-SY5Y is a suitable model as it endogenously expresses MAO-A.[9]

  • Cell Line : SH-SY5Y (ATCC® CRL-2266™)

  • Growth Medium : Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Culture Conditions : 37°C in a humidified atmosphere with 5% CO2.

Protocol 1: Primary Cell-Based Screening for MAO-A Inhibition

This protocol is designed for an initial assessment of the compound's ability to inhibit MAO-A in a cellular environment. It utilizes a fluorometric assay that detects hydrogen peroxide (H₂O₂), a byproduct of MAO activity.[5]

Materials:

  • SH-SY5Y cells

  • White, clear-bottom 96-well plates

  • 4-((methylamino)methyl)thiazol-2-amine (Test Compound)

  • Clorgyline (Positive Control MAO-A inhibitor)[6][10]

  • DMSO (Vehicle Control)

  • Cell Lysis Buffer

  • MAO-A Assay Kit (Fluorometric), containing assay buffer, a suitable substrate (e.g., tyramine or a proprietary substrate), a fluorescent probe (e.g., Amplex Red), and horseradish peroxidase (HRP).[10][11][12]

Procedure:

  • Cell Plating : Seed SH-SY5Y cells in a 96-well plate at a density that will result in 80-90% confluency on the day of the assay. Allow cells to adhere overnight.

  • Compound Treatment :

    • Prepare a working solution of the Test Compound at a final concentration of 10 µM in growth medium. Also prepare working solutions for the positive control (e.g., 1 µM Clorgyline) and a vehicle control (DMSO concentration matched to the test compound).

    • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

    • Incubate for 1-2 hours at 37°C. This allows for cell penetration of the compound.

  • Cell Lysis :

    • After incubation, wash the cells once with 100 µL of ice-cold PBS.

    • Add 50 µL of cell lysis buffer to each well and incubate on ice for 10-15 minutes.

  • MAO-A Activity Assay :

    • Prepare the MAO-A reaction mixture according to the kit manufacturer's instructions. This typically involves combining the assay buffer, fluorescent probe, HRP, and MAO-A substrate.

    • Add 50 µL of the cell lysate from each well to a new white, clear-bottom 96-well plate.

    • Initiate the reaction by adding 50 µL of the MAO-A reaction mixture to each well.

  • Signal Detection :

    • Incubate the plate at 37°C for 30-60 minutes, protected from light.

    • Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm for Amplex Red-based assays).[9]

Data Analysis :

  • Calculate the percentage of inhibition for the test compound relative to the vehicle control.

  • A significant reduction in fluorescence compared to the vehicle control suggests potential MAO-A inhibitory activity.

Protocol 2: IC₅₀ Determination

If the primary screen shows significant inhibition, the next step is to determine the compound's potency by calculating its half-maximal inhibitory concentration (IC₅₀).

Procedure:

  • Cell Plating and Treatment : Follow the same procedure as in Protocol 1, but instead of a single concentration, treat the cells with a range of concentrations of the test compound. An 8-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM) is recommended.

  • Cell Lysis and Assay : Perform the cell lysis and MAO-A activity assay as described in Protocol 1.

  • Data Analysis :

    • Normalize the fluorescence data, setting the vehicle control as 100% activity and a background well (no lysate) as 0% activity.

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic (4PL) curve to determine the IC₅₀ value.

ParameterRecommended ValueRationale
Cell Line SH-SY5YEndogenous expression of MAO-A.[9]
Primary Screen Concentration 10 µMA standard concentration for initial screening to identify active compounds.
Positive Control Clorgyline (1 µM)A known, potent, and selective MAO-A inhibitor.[6][10]
IC₅₀ Concentration Range 100 µM - 0.045 µMProvides a wide range to accurately determine the potency of the inhibitor.
Detection Method Fluorometric (H₂O₂ detection)Sensitive, reliable, and suitable for high-throughput screening.[11][13]

Signaling Pathway and Mechanism of Action

The assay is based on the catalytic activity of MAO-A, which is located on the outer mitochondrial membrane.[4][5]

G cluster_0 Mitochondrial Outer Membrane MAOA MAO-A Aldehyde Aldehyde Product MAOA->Aldehyde H2O2 Hydrogen Peroxide (H2O2) MAOA->H2O2 Monoamine Monoamine Substrate (e.g., Serotonin, Tyramine) Monoamine->MAOA HRP HRP H2O2->HRP Probe Non-fluorescent Probe (e.g., Amplex Red) Probe->HRP Fluorophore Fluorescent Product (e.g., Resorufin) HRP->Fluorophore Oxidation TestCompound 4-((methylamino)methyl)thiazol-2-amine TestCompound->MAOA Inhibition

Caption: MAO-A enzymatic reaction and detection principle.

MAO-A catalyzes the oxidative deamination of monoamines, producing an aldehyde, ammonia, and hydrogen peroxide (H₂O₂).[5][14] The fluorometric assay quantifies the amount of H₂O₂ produced. In the presence of horseradish peroxidase (HRP), H₂O₂ reacts with a non-fluorescent probe to generate a highly fluorescent product, which can be measured.[6][12] A potent MAO-A inhibitor will reduce the production of H₂O₂ and thus decrease the fluorescent signal.

Selectivity Profiling (MAO-A vs. MAO-B)

To determine if the compound is selective for MAO-A, a counter-screen against MAO-B is essential.

  • Methodology : The IC₅₀ for MAO-B inhibition can be determined using a similar cell-based assay. This can be achieved by using a cell line that predominantly expresses MAO-B or by using a specific MAO-B substrate, such as benzylamine, with cell lysates.[4][11]

  • Positive Control for MAO-B : Pargyline or Selegiline are potent and selective MAO-B inhibitors.[6][10]

  • Selectivity Index : The selectivity of the compound is calculated by dividing the IC₅₀ value for MAO-B by the IC₅₀ value for MAO-A. A high selectivity index (>100-fold) indicates a strong preference for inhibiting MAO-A.

Troubleshooting

IssuePossible CauseSolution
High well-to-well variability Inconsistent cell seeding or cell health. Pipetting errors.Ensure a single-cell suspension before plating. Practice consistent pipetting techniques.
Low signal-to-background ratio Low MAO-A activity in cells. Insufficient incubation time.Optimize cell density and assay incubation time. Ensure the assay kit components are not expired.
Inconsistent IC₅₀ values Compound precipitation at high concentrations. Instability of the compound in the assay medium.Visually inspect wells for precipitation. Reduce the highest concentration tested. Prepare fresh dilutions for each experiment.

Conclusion

This application note provides a robust and scientifically grounded framework for the initial characterization of 4-((methylamino)methyl)thiazol-2-amine in cell-based assays. By following these protocols, researchers can effectively screen for and quantify the compound's potential as a MAO-A inhibitor, determine its potency, and assess its selectivity over MAO-B. This systematic approach is crucial for the early-stage evaluation of novel compounds in drug discovery.

References

  • Mathew, B., et al. (2024). Enzyme Inhibition Assays for Monoamine Oxidase. PubMed. Available at: [Link]

  • Herraiz, T., & Guillén, H. (n.d.). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). SpringerLink. Available at: [Link]

  • Charles River Laboratories. (2025). MAO Inhibition in Drug Discovery and Development. Charles River Laboratories. Available at: [Link]

  • Du, G., et al. (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Acta Pharmacologica Sinica. Available at: [Link]

  • Cell Biolabs, Inc. (n.d.). Monoamine Oxidase Assays. Cell Biolabs, Inc.. Available at: [Link]

  • Antibodies-online.com. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Antibodies-online.com. Available at: [Link]

  • Du, G., et al. (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. PubMed. Available at: [Link]

  • 3B Scientific (Wuhan) Corp. (n.d.). Thiazole: Structure, Properties, Applications & Safety. 3B Scientific (Wuhan) Corp.. Available at: [Link]

  • Kim, D., et al. (2023). Monoamine Oxidase-A (MAO-A) Inhibitors Screened from the Autodisplayed Fv-Antibody Library. ACS Pharmacology & Translational Science. Available at: [Link]

  • van den Heuvel, L., et al. (2020). Monoamine oxidase A activity in fibroblasts as a functional confirmation of MAOA variants. Journal of Inherited Metabolic Disease. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Thiazole. PubChem. Available at: [Link]

  • Edmondson, D. E., & Binda, C. (Eds.). (2018). Monoamine Oxidase: Methods and Protocols. Springer. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Amino-4-methylthiazole. PubChem. Available at: [Link]

  • Der Pharma Chemica. (n.d.). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. Available at: [Link]

  • Al-Ostath, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Available at: [Link]

  • Chemsrc. (2025). 4-Methylthiazol-2-amine. Chemsrc. Available at: [Link]

  • The Good Scents Company. (n.d.). 2-amino-4-methyl thiazole. The Good Scents Company. Available at: [Link]

  • Al-Ostath, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. ResearchGate. Available at: [Link]

  • Al-Ostath, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. PMC. Available at: [Link]

  • Nevagi, R. J. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharmacia Lettre. Available at: [Link]

  • Wang, Y., et al. (2018). Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity. PLoS ONE. Available at: [Link]

  • Google Patents. (n.d.). CN102079732B - Method for synthesizing 2-amino-4-methylthiazole-5-carboxylate and derivatives thereof. Google Patents.
  • Sharma, V., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available at: [Link]

  • Nevagi, R. J. (2014). Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of novel 2-amino thiazole derivatives. PubChem. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. PubChem. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. PubChem. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. PubChem. Available at: [Link]

  • Assay Genie. (n.d.). Human Monoamine Oxidase A (MAOA) ELISA Kit. Assay Genie. Available at: [Link]

Sources

Method

Strategic In Vitro Cytotoxicity Evaluation of 4-((methylamino)methyl)thiazol-2-amine

Application Note: AN-TOX-TZ-04 [1] Executive Summary This Application Note provides a rigorous, self-validating framework for evaluating the cytotoxicity of 4-((methylamino)methyl)thiazol-2-amine . This molecule, featuri...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-TOX-TZ-04

[1]

Executive Summary

This Application Note provides a rigorous, self-validating framework for evaluating the cytotoxicity of 4-((methylamino)methyl)thiazol-2-amine . This molecule, featuring a 2-aminothiazole core and a secondary amine side chain, represents a structural class often encountered as synthetic intermediates in the manufacturing of H2-receptor antagonists (e.g., Famotidine analogs) or as fragment-based drug discovery (FBDD) scaffolds.[1]

Because 2-aminothiazoles can exhibit metabolic liabilities (hepatotoxicity) and primary/secondary amines can chemically interfere with standard tetrazolium-based assays (MTT), this guide prioritizes multiplexed orthogonal assays to distinguish true cellular toxicity from assay artifacts.[1]

Compound Characterization & Handling[2][3]

Before initiating biological assays, the physicochemical nature of the analyte must be understood to prevent "false" cytotoxicity data derived from solubility issues or pH shock.

Physicochemical Profile
  • Chemical Structure: A thiazole ring substituted at position 2 with a primary amine (–NH₂) and at position 4 with a (methylamino)methyl group (–CH₂–NH–CH₃).

  • Basicity: The secondary amine on the side chain and the thiazole nitrogen contribute to a basic pKa. The compound is likely supplied as a dihydrochloride salt to ensure stability.

  • Solubility: High water solubility is expected for the salt form. Free base forms may require DMSO.[1]

Preparation Protocol
  • Stock Solution: Prepare a 100 mM stock in DMSO (if free base) or sterile water (if salt).

    • Critical Step: If using DMSO, ensure the final concentration on cells is <0.5% (v/v) to avoid vehicle toxicity.

  • pH Check: Dilute the stock to the highest test concentration (e.g., 100 µM) in the culture medium. Check color of phenol red. If the medium turns violet/pink (alkaline shift), titrate with 1N HCl to match the physiological pH (7.4). Alkaline shock mimics cytotoxicity. [1]

Experimental Strategy: The "Artifact-Free" Workflow

Amines are notorious for accumulating in lysosomes (lysosomotropism) and reducing tetrazolium salts (MTT) non-enzymatically. Therefore, this protocol utilizes a Dual-Endpoint Strategy :

  • ATP Quantification (Luminescence): Measures metabolic presence; less susceptible to amine interference than MTT.

  • LDH Release (Fluorescence): Measures membrane rupture (necrosis); confirms physical cell damage.

Decision Logic for Assay Selection

The following decision tree illustrates why we avoid standard MTT assays for this specific amine-rich molecule.

AssaySelection Start Evaluate 4-((methylamino)methyl)thiazol-2-amine CheckChem Chemical Property Check: Reducing Amines Present? Start->CheckChem MTT_Risk Risk: Non-enzymatic reduction of MTT (False Viability Signal) CheckChem->MTT_Risk Yes (Primary/Secondary Amines) Lysosome Risk: Lysosomotropism (Neutral Red Artifacts) CheckChem->Lysosome Yes (Basic pKa) SelectAssay Selected Method: Multiplex ATP + LDH MTT_Risk->SelectAssay Avoid MTT/MTS Lysosome->SelectAssay Avoid Neutral Red Validation Required Control: Acellular Interference Test SelectAssay->Validation Step 1

Figure 1: Decision logic for selecting ATP/LDH multiplexing over colorimetric assays due to the chemical nature of the aminothiazole derivative.

Detailed Protocol: Multiplexed Cytotoxicity Assay

This protocol allows the simultaneous determination of IC50 (inhibition of metabolic health) and EC50 (induction of membrane rupture) in the same well.

Materials
  • Cell Lines:

    • HepG2 (Human Liver): Essential for evaluating thiazole-induced hepatotoxicity.[1]

    • HEK293 (Human Kidney): General toxicity baseline.

  • Reagents:

    • CellTiter-Glo® (Promega) or equivalent ATP luminescent reagent.[1]

    • CytoTox-ONE™ (Promega) or equivalent LDH fluorescent reagent.[1]

    • Positive Control: Triton X-100 (0.1%) for LDH; Staurosporine (1 µM) for ATP.

Step-by-Step Methodology
Step 1: Acellular Interference Control (Mandatory Validation)

Before adding cells, prove the compound does not generate a signal on its own.

  • Plate 100 µL of culture medium (no cells) in a 96-well plate.

  • Add the compound at the highest test concentration (e.g., 100 µM).

  • Add LDH reagent to 3 wells and ATP reagent to 3 wells.[1]

  • Acceptance Criteria: Signal must be indistinguishable from the Vehicle Control (Background). If signal >10% of background, the assay is invalid for this molecule.

Step 2: Cell Seeding[1]
  • Seed HepG2 cells at 15,000 cells/well in 96-well opaque-walled plates (for luminescence/fluorescence isolation).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Step 3: Dosing
  • Prepare a 1:3 serial dilution of the compound (8 points).

    • Range: 0.04 µM to 100 µM.

  • Remove old media and add 100 µL of fresh media containing the compound.

  • Controls:

    • Vehicle Control (0.5% DMSO or Water).

    • High Toxicity Control (Lysis Buffer added 45 mins prior to reading).

    • Blank (Media only).

Step 4: Incubation & Readout (Multiplexing)
  • Incubate for 48 hours .

  • LDH Readout (Membrane Integrity):

    • Transfer 50 µL of supernatant from each well to a new black plate.

    • Add 50 µL LDH reagent.[1] Incubate 10 mins (protect from light).

    • Read Fluorescence (Ex 560nm / Em 590nm).

  • ATP Readout (Cell Viability):

    • To the original plate (containing cells + remaining 50 µL media), add 50 µL CellTiter-Glo reagent.

    • Shake on orbital shaker for 2 mins (lyses cells).

    • Incubate 10 mins to stabilize signal.

    • Read Luminescence (Integration time: 1 sec).

Data Analysis & Interpretation

Quantitative Output Structure

Organize your raw data into the following table format for analysis.

Concentration (µM)ATP Signal (RLU)% Viability (ATP)LDH Signal (RFU)% Cytotoxicity (LDH)
0 (Vehicle) 1,500,000100%4500%
0.1 1,480,00098.6%4600.2%
1.0 1,450,00096.6%5001.1%
10.0 800,00053.3%2,50045.5%
100.0 50,0003.3%5,20098.0%
Pos.[1] Control 2,0000.1%5,300100%
Calculation Formulas
  • % Viability (ATP):

    
    
    
  • % Cytotoxicity (LDH):

    
    
    
Mechanistic Insight (The "Why" it matters)
  • Scenario A (ATP

    
    , LDH 
    
    
    
    ):
    The compound causes growth arrest (cytostasis) or mitochondrial dysfunction without rupturing the membrane. Common in early-stage thiazole toxicity.[1]
  • Scenario B (ATP

    
    , LDH 
    
    
    
    ):
    The compound causes frank necrosis . This is a toxicity "red flag" for lead development.[1]

Experimental Workflow Diagram

The following diagram visualizes the critical path for the multiplexed assay, ensuring no cross-contamination between the supernatant (LDH) and the cell lysate (ATP).

MultiplexWorkflow Plate 96-Well Plate (Cells + Compound) 48h Incubation Split Split Sample Plate->Split Supernatant Transfer 50µL Supernatant Split->Supernatant Top Fraction Pellet Remaining Cells (50µL) Split->Pellet Bottom Fraction LDH_Add Add LDH Reagent Supernatant->LDH_Add Read_Fluo Read Fluorescence (Membrane Integrity) LDH_Add->Read_Fluo ATP_Add Add ATP Reagent (Lysis Step) Pellet->ATP_Add Read_Lum Read Luminescence (Metabolic Viability) ATP_Add->Read_Lum

Figure 2: Workflow for splitting a single well to acquire orthogonal toxicity data.[1]

References

  • OECD Guidelines for the Testing of Chemicals, Section 4. Test No. 129: Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests. OECD iLibrary.[1] Available at: [Link]

  • ISO 10993-5:2009. Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity.[1] International Organization for Standardization.[1][2] Available at: [Link]

  • Riss, T. L., et al. (2013). Cell Viability Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

  • PubChem Compound Summary. 2-Amino-4-methylthiazole (Structural Analog). National Library of Medicine.[1] Available at: [Link]

  • Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters, 160(2), 171-177.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-((methylamino)methyl)thiazol-2-amine

This technical guide is structured to address the specific yield-limiting factors in the synthesis of 4-((methylamino)methyl)thiazol-2-amine , a critical intermediate often associated with H2-receptor antagonist synthesi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide is structured to address the specific yield-limiting factors in the synthesis of 4-((methylamino)methyl)thiazol-2-amine , a critical intermediate often associated with H2-receptor antagonist synthesis (e.g., Famotidine fragments).

The guide adopts a "Salt-to-Salt" strategy, which is the industrial standard for maximizing yield by preventing the polymerization of unstable free-base intermediates.

Topic: Yield Optimization & Troubleshooting Target Molecule: 4-((methylamino)methyl)thiazol-2-amine (typically isolated as Dihydrochloride salt) CAS Registry (Related): 59608-97-8 (Chloromethyl intermediate)

Executive Summary: The "Yield Trap"

The synthesis of this molecule fails primarily due to polymerization and solubility losses .

  • Instability: The intermediate 4-(chloromethyl)thiazol-2-amine is an alkylating agent. If neutralized to its free base, it rapidly self-alkylates (dimerizes/polymerizes) with its own 2-amino group.

  • Solubility: The final product is a highly polar diamine. Standard aqueous workups (extraction with DCM/EtOAc) often result in <20% yield because the product remains in the water phase.

The Solution: Maintain the intermediate as a stable Hydrochloride (HCl) salt and isolate the final product via crystallization rather than liquid-liquid extraction.

Module 1: The Hantzsch Cyclization (Step 1)

Objective: Synthesis of 4-(chloromethyl)thiazol-2-amine Hydrochloride.

Protocol Optimization

Do NOT use 1,3-dichloroacetone directly without controlling the exotherm. Do NOT neutralize the product to a free base.

ParameterStandard ProtocolHigh-Yield Protocol Reasoning
Solvent Ethanol or WaterAcetone Acetone precipitates the HCl salt product directly, driving the reaction to completion (

).
Stoichiometry 1:11.0 eq Thiourea : 1.05 eq 1,3-Dichloroacetone Slight excess of ketone ensures all thiourea is consumed; thiourea is harder to remove than the ketone.
Temperature Reflux0°C

RT

Reflux
Initial low temp prevents "double-hantzsch" side reactions (formation of bis-thiazoles).
Step-by-Step Workflow
  • Dissolution: Dissolve 1.0 eq of Thiourea in Acetone (0.5 M concentration).

  • Addition: Add 1.05 eq of 1,3-dichloroacetone dropwise at 0°C .

  • Reaction: Allow to warm to Room Temperature (RT) over 1 hour, then reflux for 2 hours.

  • Isolation (Critical): Cool to 0°C. The product precipitates as the HCl salt . Filter and wash with cold acetone.

    • Yield Check: Should be >85%.[1]

    • Visual Check: Product should be a white/off-white solid. If yellow/orange, oxidation has occurred (degas solvents next time).

Module 2: The Methylamination (Step 2)

Objective: Nucleophilic substitution to form 4-((methylamino)methyl)thiazol-2-amine.

The "Over-Alkylation" Problem

The product is a secondary amine, which is more nucleophilic than the primary amine reactant. This leads to tertiary amine byproducts (over-alkylation).

High-Yield Protocol
  • Reagent: Use 40% Aqueous Methylamine .

  • Stoichiometry: Use 10–15 equivalents of Methylamine.

    • Why? High dilution statistically favors mono-substitution. The excess methylamine also acts as the base to scavenge the HCl released.

  • Procedure:

    • Cool 15 eq of Methylamine (40% aq) to -10°C .

    • Add the solid 4-(chloromethyl)thiazol-2-amine HCl (from Step 1) portion-wise.

    • Note: Do not dissolve the starting material in water first; adding it solid keeps the local concentration of methylamine high.

    • Stir at 0°C for 4 hours, then warm to RT.

Visualization: Reaction Pathway & Side Reactions

SynthesisPath SM 1,3-Dichloroacetone + Thiourea Inter 4-(chloromethyl) thiazol-2-amine HCl SM->Inter Hantzsch Cyclization (Acetone, Reflux) Target TARGET: 4-((methylamino)methyl) thiazol-2-amine Inter->Target MeNH2 (15 eq) -10°C Polymer Polymer/Dimer (Red Tar) Inter->Polymer If neutralized to Free Base OverAlk Tertiary Amine (Over-alkylation) Target->OverAlk If MeNH2 < 5 eq

Figure 1: Reaction logic flow. Red dashed lines indicate critical failure points leading to yield loss.

Module 3: Isolation & Purification (The "Solubility Trap")

Issue: The reaction mixture contains your product, water, and excess methylamine hydrochloride. Standard Mistake: Attempting to extract with Ether/DCM. The product will stay in the water.

Correct Workup (Salting Out Method)
  • Evaporation: Remove excess methylamine and water under reduced pressure (Rotavap) at <50°C. You will be left with a thick oil or semi-solid.

  • Salt Conversion: Dissolve the residue in a minimum amount of absolute ethanol .

  • Acidification: Add concentrated HCl (or ethanolic HCl) dropwise until pH < 2.

  • Crystallization: Cool to -20°C. The Dihydrochloride salt of the target product is less soluble in ethanol than the methylamine salts.

    • Refinement: If precipitation doesn't occur, add Isopropanol or Diethyl Ether as an anti-solvent.

  • Filtration: Collect the hygroscopic solid. Store in a desiccator.

Troubleshooting & FAQs

Q1: My reaction mixture turned into a dark red/black tar. What happened?

Diagnosis: Polymerization. Cause: You likely allowed the 4-(chloromethyl) intermediate to exist as a free base in solution for too long, or the temperature during the Hantzsch synthesis was uncontrolled. Fix: Keep the intermediate as the HCl salt until the exact moment it hits the methylamine. Ensure the methylamine solution is chilled (-10°C) before adding the substrate.

Q2: I see two spots on TLC after Step 2. One is the product; what is the other?

Diagnosis: Over-alkylation. Cause: Insufficient excess of methylamine. Fix: Increase Methylamine to 15 equivalents. The second spot is likely the tertiary amine (bis-alkylation).

Q3: I cannot extract the product from the aqueous layer.

Diagnosis: High polarity. Fix: Stop trying to extract it. Evaporate the water and switch to the crystallization method described in Module 3. If you must extract, use n-Butanol at pH 10, but expect lower yields.

Q4: The product is hygroscopic and becomes sticky.

Diagnosis: This is normal for the dihydrochloride salt. Fix: Wash the final salt with anhydrous ether and dry under high vacuum. Store under Argon or Nitrogen.

Logic Tree: Yield Diagnostics

Troubleshooting Start Low Yield Observed StepCheck Which Step? Start->StepCheck Step1 Step 1: Cyclization StepCheck->Step1 Step2 Step 2: Substitution StepCheck->Step2 CheckColor Is product Dark/Tar? Step1->CheckColor TempIssue Temp too high (Polymerization) CheckColor->TempIssue Yes SolventIssue Wrong Solvent (Use Acetone) CheckColor->SolventIssue No (Low precip) CheckTLC Multiple Spots on TLC? Step2->CheckTLC OverAlk Increase MeNH2 eq (Over-alkylation) CheckTLC->OverAlk Yes Extraction Loss during Workup? CheckTLC->Extraction No SaltMethod Switch to Crystallization Extraction->SaltMethod Product in Aqueous

Figure 2: Diagnostic logic for identifying the root cause of yield loss.

References

  • Organic Syntheses, Coll. Vol. 3, p. 76 (1955). 2-Amino-4-methylthiazole. (Foundational protocol for Hantzsch synthesis using thiourea and halo-ketones).

  • Apollo Scientific. 2-Amino-4-(chloromethyl)thiazole hydrochloride Safety & Data Sheet. (Verifies stability of the HCl salt vs. free base).

  • BenchChem Application Notes.Reaction of 4-(Iodomethyl)-2-phenylthiazole with Amine Nucleophiles. (Provides mechanistic insight into

    
     substitution on thiazole alkyl halides). 
    
  • Journal of Materials Chemistry C (2022). Suppressing dimer formation.... (Discusses the dimerization mechanisms of thiazole derivatives and the importance of steric/salt protection).

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 4-((methylamino)methyl)thiazol-2-amine

[1] Topic: Stability issues of 4-((methylamino)methyl)thiazol-2-amine in solution Document ID: TSC-THZ-004 Last Updated: February 18, 2026 Audience: Medicinal Chemists, Screening Biologists, DMPK Scientists[1] Introducti...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Topic: Stability issues of 4-((methylamino)methyl)thiazol-2-amine in solution Document ID: TSC-THZ-004 Last Updated: February 18, 2026 Audience: Medicinal Chemists, Screening Biologists, DMPK Scientists[1]

Introduction

Welcome to the Technical Support Center. This guide addresses the stability profile of 4-((methylamino)methyl)thiazol-2-amine , a compound featuring a 2-aminothiazole core with a secondary methylamine side chain.[1]

Users frequently report inconsistent IC50 data , solution discoloration (yellowing/browning) , and precipitation in assay media . These issues often stem from two distinct chemical vulnerabilities: the oxidative instability of the 2-aminothiazole core in DMSO and the pH-dependent solubility of the secondary amine side chain.

Module 1: Chemical Stability & Degradation Mechanisms

The Core Problem: DMSO-Induced Oxidation

While DMSO is the standard solvent for compound management, it is not inert toward 2-aminothiazoles.[1] Research indicates that 2-aminothiazoles can undergo oxidative decomposition in DMSO, particularly at room temperature or upon repeated freeze-thaw cycles.[1]

Mechanism of Action:

  • Oxidative Dimerization: The C2-amino group is nucleophilic.[1] In the presence of dissolved oxygen and trace impurities in DMSO (like peroxides), two molecules can couple to form azo-dimers or hydrazine-linked species.[1]

  • Side-Chain Oxidation: The secondary methylamine at the C4 position is susceptible to N-oxidation, particularly if the solution is basic.[1]

  • Hygroscopicity: The secondary amine makes the compound hygroscopic. Absorbed water accelerates hydrolysis and degradation.

Visualization: Degradation Pathways

The following diagram illustrates the primary degradation routes identified for this structural class.

DegradationPathways Compound 4-((methylamino)methyl) thiazol-2-amine (Active Monomer) Dimer Azo-Dimer (Inactive Precipitate) Compound->Dimer Oxidative Coupling (Slow in DMSO) NOxide N-Oxide Derivative (Altered Potency) Compound->NOxide Side-chain Oxidation Carbamate Carbamate Formation (CO2 Reaction) Compound->Carbamate Atmospheric CO2 (Basic pH) Oxygen Dissolved O2 / Peroxides (in DMSO) Oxygen->Dimer Light UV/Visible Light Light->Dimer

Caption: Figure 1. Primary degradation pathways.[1] The formation of azo-dimers is the most common cause of solution yellowing and loss of potency.

Module 2: Solvent & pH Compatibility

Solubility Profile

The solubility of this compound is strictly pH-dependent due to the two ionizable nitrogen centers.

ParameterValue (Approx)Implication
pKa 1 (Thiazole N) ~2.5Protonated only at very low pH.[1]
pKa 2 (Side Chain) ~9.8 - 10.0Critical: At neutral pH (7.4), this amine is positively charged, aiding solubility. At pH > 10, it becomes neutral and lipophilic.
LogP (Neutral) ~0.5 - 1.0Moderately lipophilic when neutral.[1]
The "Crash Out" Phenomenon

Users often observe precipitation when diluting a DMSO stock into a high-pH buffer or a phosphate-rich medium.[1]

  • Scenario: You dilute a 10 mM DMSO stock into PBS (pH 7.4).

  • Risk: If the concentration is high (>100 µM), the "salting out" effect of phosphate ions can force the compound out of solution, even if it is theoretically soluble.

  • Prevention: Avoid rapid addition of DMSO stock to cold buffer. Add buffer to DMSO slowly with vortexing, or use an intermediate dilution step.

Module 3: Storage & Handling Protocols

Protocol: Preparation of Stable Stock Solutions

To maximize shelf-life, follow this strict protocol. This method minimizes the "yellowing" effect caused by oxidation.

Reagents:

  • Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).

  • Argon or Nitrogen gas line.[1]

Workflow:

StockPrep Step1 1. Weigh Compound (Avoid high humidity) Step3 3. Dissolve (Vortex until clear) Step1->Step3 Step2 2. Purge DMSO (Bubble N2/Ar for 5 mins) Step2->Step3 Step4 4. Aliquot (Single-use glass vials) Step3->Step4 QC QC Check: LC-MS (Verify purity >95%) Step3->QC Optional but Recommended Step5 5. Seal & Store (-20°C or -80°C) Step4->Step5

Caption: Figure 2. Optimized workflow for preparing oxidation-resistant stock solutions.

Step-by-Step Guide:

  • Degas the Solvent: Prior to dissolving the solid, bubble dry nitrogen or argon through the DMSO for 5–10 minutes. This removes dissolved oxygen, the primary driver of dimer formation.

  • Dissolution: Add the solid to the degassed DMSO. Vortex immediately.

    • Note: If the solution turns bright yellow immediately, your DMSO may be aged (containing peroxides). Discard and use fresh DMSO.

  • Aliquot: Do not store in a large bulk bottle. Aliquot into small, amber glass vials (avoid plastic if possible to prevent leaching).

  • Freeze: Store at -20°C or -80°C. Limit freeze-thaw cycles to a maximum of 3.

Troubleshooting & FAQs

Q1: My DMSO stock solution has turned from colorless to yellow/brown. Is it still usable?

Status: High Risk. [1]

  • Cause: The color change indicates the formation of oxidative degradation products (likely azo-dimers or N-oxides).[1]

  • Action: Run a quick LC-MS. If the parent peak is <90%, discard the stock. The degradation products are often highly colored, so a slight yellow tint might only represent 1-2% impurity, but dark brown indicates significant failure.

Q2: I see precipitation when I dilute the compound into cell culture media.

Status: Solubility Limit Exceeded.

  • Cause: While the side chain amine (pKa ~10) is protonated at pH 7.4, the presence of salts (PBS, media) reduces solubility.

  • Action:

    • Ensure your final DMSO concentration is 0.1% - 0.5%.[1]

    • Sonicate the media dilution for 5 minutes.

    • If testing >50 µM, verify solubility by centrifugation (spin down and measure supernatant concentration via HPLC).

Q3: Why do I get different IC50 values between fresh powder and 1-month-old stock?

Status: Compound Degradation.

  • Cause: 2-aminothiazoles are known to be unstable in solution over time.[1]

  • Action: Treat this compound as "Make Fresh." Do not rely on stocks older than 1 month unless stored at -80°C under inert gas.[1]

Q4: Can I use the HCl salt form instead of the free base?

Status: Recommended.

  • Reasoning: The HCl salt is significantly more stable in the solid state and dissolves faster in aqueous buffers.

  • Caveat: When dissolving the salt in DMSO, the solution is acidic. This is generally fine, but ensure your assay buffer has enough buffering capacity (HEPES/MOPS) to neutralize the acid upon dilution.

References

  • National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 74143, 2-Amino-4-methylthiazole. Retrieved from [Link]

  • Chawla, G., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(6), 1673. Retrieved from [Link]

  • Gill, J., et al. (2014). Search for the Active Ingredients from a 2-Aminothiazole DMSO Stock Solution with Antimalarial Activity. ChemMedChem, 9(1), 94-102. (Demonstrates oxidative dimerization in DMSO). Retrieved from [Link]

Sources

Troubleshooting

"overcoming low solubility of 2-aminothiazole compounds"

Technical Support Center: Solubility Optimization for 2-Aminothiazole Scaffolds Introduction: The "Brick Dust" Paradox Welcome to the technical support hub for 2-aminothiazole (2-AT) optimization. If you are reading this...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility Optimization for 2-Aminothiazole Scaffolds

Introduction: The "Brick Dust" Paradox

Welcome to the technical support hub for 2-aminothiazole (2-AT) optimization. If you are reading this, you are likely facing a common paradox: your 2-AT derivative shows potent inhibition in enzymatic assays but fails in cell-based screens due to "crash-out" (precipitation) or poor bioavailability.

The 2-aminothiazole core is a privileged scaffold in kinase inhibitors (e.g., Dasatinib, Abemaciclib), but it suffers from what we call "brick dust" properties. The planar nature of the ring, combined with the 2-amino group acting as a hydrogen bond donor and the thiazole nitrogen as an acceptor, facilitates the formation of tight intermolecular hydrogen bond networks (specifically


 dimers) in the crystal lattice [1]. This high lattice energy resists dissolution.

This guide provides field-proven workflows to disrupt these interactions and solubilize your compound without sacrificing potency.

Part 1: Diagnostic & Decision Matrix

Before attempting random additives, diagnose the root cause of insolubility using the decision tree below.

Solubility_Decision_Tree Start Diagnostic Start: Compound Precipitates Check_pKa Check Calculated pKa (Basic Center) Start->Check_pKa pKa_High pKa > 4.0 (Ionizable) Check_pKa->pKa_High Yes pKa_Low pKa < 4.0 (Neutral/Weak Base) Check_pKa->pKa_Low No Salt_Screen Protocol A: Salt Formation (Mesylate, HCl, H2SO4) pKa_High->Salt_Screen Check_MP Check Melting Point (Crystal Packing) pKa_Low->Check_MP MP_High MP > 200°C (High Lattice Energy) Check_MP->MP_High High MP MP_Low MP < 200°C (Lipophilicity Issue) Check_MP->MP_Low High LogP Struct_Mod Protocol B: Structural Disruption (Alkyl tails, Isosteres) MP_High->Struct_Mod Disrupt Packing Formulation Protocol C: Formulation (Cyclodextrins, ASD) MP_Low->Formulation Solubilize

Figure 1: Decision matrix for selecting the appropriate solubility enhancement strategy based on physicochemical properties.

Part 2: Structural Modification (The "Design" Fix)

Q: My SAR is tight. How can I improve solubility without killing potency?

A: You must disrupt the crystal lattice without altering the pharmacophore binding. The 2-aminothiazole core often stacks like plates. Strategy: Introduce "out-of-plane" substituents.

  • The "Magic Methyl" Effect:

    • Mechanism: Adding a methyl group to the N-atom of the external amine or adjacent positions on the phenyl ring (if attached) forces the molecule to twist, breaking the planar

      
      -
      
      
      
      stacking.
    • Impact: This can lower the Melting Point (MP) significantly, which correlates directly with increased solubility (General Solubility Equation) [2].

  • Isosteric Replacement (The Oxazole Switch):

    • Protocol: Replace the sulfur atom in the thiazole ring with oxygen (2-aminooxazole).

    • Why: Oxazoles are generally more water-soluble and hydrophilic than thiazoles (lower LogP) while maintaining similar vector geometry for binding. Studies have shown this replacement can increase water solubility by two orders of magnitude [3].[1]

  • Prodrug Appends:

    • Protocol: Acylation of the 2-amino group.[2][3]

    • Why: The 2-amino group is the primary H-bond donor causing "brick dust" packing. Masking it with a solubilizing promoiety (e.g., phosphate ester or amino acid ester) that is cleaved in vivo by esterases can solve formulation issues [4].

Part 3: Salt Selection & pKa (The "Chemical" Fix)

Q: I tried forming an HCl salt, but it’s hygroscopic or unstable. What now?

A: The parent 2-aminothiazole is a weak base (pKa ~4.48) [5].[3] If your derivative has electron-withdrawing groups (e.g., -CF3, halogens), the basicity drops further, making HCl salts liable to disproportionate (release the free base) in water.

Troubleshooting Protocol: The "Delta pKa" Rule For a stable salt, the difference between the pKa of the counterion (acid) and your drug (base) must be


.

Recommended Counterions for 2-AT Derivatives:

Drug Basicity Recommended Acid pKa of Acid Resulting Salt Type
Moderate (pKa > 4) Methanesulfonic acid (Mesylate) -1.9 Stable, high MP
Weak (pKa 2-4) Sulfuric acid (H2SO4) -3.0 Bis-sulfates often crystallize well

| Very Weak (pKa < 2) | Salt formation unlikely to succeed. | N/A | Switch to Amorphous Solid Dispersion (ASD) |

Critical Step: If HCl fails, try Mesylate or Tosylate salts. These large counterions also help break up the crystal lattice packing better than the small chloride ion [6].

Part 4: Formulation Strategies (The "Process" Fix)

Q: I cannot change the structure. How do I formulate this for animal studies (PO/IV)?

A: Use Cyclodextrin (CD) complexation. 2-aminothiazoles fit well into the cavity of


-Cyclodextrins.

Protocol: Hydroxypropyl-


-Cyclodextrin (HP-

-CD) Complexation
Standard Protocol for 2-AT derivatives (Validated for IV/PO)
  • Preparation of Vehicle:

    • Dissolve 20% (w/v) HP-

      
      -CD in water (or 50mM phosphate buffer pH 4.0 if your compound is basic).
      
    • Note: Acidic pH aids initial protonation/solubilization; the CD cavity stabilizes the hydrophobic core.

  • Drug Addition (The "Excess" Method):

    • Add your compound in excess to the vehicle.

    • Crucial Step: High-shear mixing or sonication for 30 minutes is required. 2-AT crystals are hard; simple stirring is often insufficient to break the lattice for complexation.

  • Equilibration:

    • Stir at room temperature for 24-48 hours [7].

  • Filtration:

    • Filter through a 0.22

      
      m PVDF filter to remove uncomplexed solid.
      
  • Validation:

    • Check for precipitation upon dilution (1:[4][5]10) in PBS. If it stays clear, the inclusion complex is stable.

Part 5: Assay Troubleshooting (In Vitro)

Q: My compound precipitates in the cell culture media (1% DMSO). How do I fix the "Crash-Out"?

A: This is the "Solvent Shift" effect. DMSO is a chaotic solvent; water is ordered. Upon dilution, the hydrophobic effect forces your planar 2-AT molecules to aggregate instantly.

Visualizing the Aggregation Pathway:

Aggregation_Pathway DMSO_Stock DMSO Stock (Monomers) Dilution Rapid Dilution (Water/Media) DMSO_Stock->Dilution Supersat Supersaturation (Metastable) Dilution->Supersat Nucleation Nucleation (Critical Cluster) Supersat->Nucleation High Lattice Energy Precipitation Precipitation (Inactive) Nucleation->Precipitation

Figure 2: The kinetic pathway of compound precipitation upon aqueous dilution.

Corrective Protocol: Intermediate Dilution Step Do not spike 100% DMSO stock directly into media.

  • Prepare Intermediate Plate: Dilute your 10 mM DMSO stock into a surfactant-containing intermediate .

    • Recipe: 90% PBS / 10% DMSO + 0.05% Tween-80.

  • Transfer to Assay: Transfer from this intermediate plate to your final cell media.

    • Why: The Tween-80 coats the hydrophobic surface of the 2-AT molecules before they encounter the full aqueous shock, preventing the "nucleation" step shown in Figure 2 [8].

References

  • Lynch, D. E., et al. (1999). "Molecular co-crystals of 2-aminothiazole derivatives." Acta Crystallographica Section B, 55(5), 758-766.[6] Link

  • Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods. Elsevier. (Chapter on Solubility).
  • Zitko, J., et al. (2022). "Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole." Molecules, 27(9), 2987. Link

  • Rautio, J., et al. (2008). "Prodrugs: design and clinical applications." Nature Reviews Drug Discovery, 7, 255–270. Link

  • BenchChem Technical Support.[4] (2025).[4][5][7][8] "Troubleshooting low solubility of 2-aminobenzothiazole compounds." Link

  • Serajuddin, A. T. (2007). "Salt formation to improve drug solubility."[9][10][11] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

  • Brewster, M. E., & Loftsson, T. (2007). "Cyclodextrins as pharmaceutical solubilizers." Advanced Drug Delivery Reviews, 59(7), 645-666. Link

  • Di, L., & Kerns, E. H. (2006). "Biological assay challenges from compound solubility: strategies for bioassay optimization." Drug Discovery Today, 11(9-10), 446-451. Link

Sources

Troubleshooting

"optimizing reaction conditions for aminomethylation of 2-aminothiazole"

Core Directive & Scope Objective: This guide addresses the regioselectivity and stability challenges inherent in the aminomethylation of 2-aminothiazole. The Central Challenge: 2-Aminothiazole is an ambident nucleophile.

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive & Scope

Objective: This guide addresses the regioselectivity and stability challenges inherent in the aminomethylation of 2-aminothiazole.

The Central Challenge: 2-Aminothiazole is an ambident nucleophile. In a Mannich reaction (Amine + Formaldehyde), three competitive pathways exist:

  • C5-Aminomethylation (Target): The thermodynamic product, essential for stable drug scaffolds.

  • N-Aminomethylation (Kinetic/Unstable): Occurs at the exocyclic amine. These products are often labile and can hydrolyze back to starting materials.

  • Methylene Bridging (Dimerization): Formation of 5,5'-methylenebis(2-aminothiazole), a "dead-end" side product.

This guide provides the protocols to force the reaction toward Pathway 1 .

Mechanism & Regioselectivity (The "Why")

To optimize yields, you must control the equilibrium between the kinetic N-attack and the thermodynamic C5-attack.

Visualizing the Competitive Pathways

The following diagram illustrates the decision nodes where your reaction conditions determine the product.

MannichPathways Start 2-Aminothiazole + CH2O + HNR2 Iminium Iminium Ion Formation (Rate Limiting Step) Start->Iminium Acid Catalysis Dimer Bis-Thiazole Methane (Dimer Side Product) Start->Dimer Low Amine Equivalents N_Attack Kinetic Attack (Exocyclic Nitrogen) Iminium->N_Attack Low Temp / Neutral pH C_Attack Thermodynamic Attack (C5 Position) Iminium->C_Attack High Temp / Acidic pH N_Product N-Aminomethyl Product (Labile/Reversible) N_Attack->N_Product N_Product->Start Hydrolysis (Reversible) C_Product C5-Mannich Base (Target Scaffold) C_Attack->C_Product

Figure 1: Mechanistic divergence in 2-aminothiazole aminomethylation. Note the reversibility of the N-product versus the stability of the C5-product.

Experimental Protocol: Optimized C5-Aminomethylation

This protocol favors the C5-substituted product by utilizing acidic conditions (to activate the iminium and favor thermodynamic control) and specific stoichiometry to suppress dimerization.

Reagents
  • Substrate: 2-Aminothiazole (1.0 equiv)

  • Amine Source: Secondary amine (e.g., Morpholine, Piperidine) (1.2 – 1.5 equiv)

  • C1 Source: 37% Aqueous Formaldehyde or Paraformaldehyde (1.2 – 1.5 equiv)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst: Glacial Acetic Acid (AcOH)

Step-by-Step Workflow
  • Imine Pre-activation (Critical for Selectivity):

    • In a round-bottom flask, dissolve the secondary amine (1.5 equiv) in EtOH.

    • Cool to 0°C.[1]

    • Add Formaldehyde (1.5 equiv) dropwise.

    • Why: This pre-forms the iminium ion or hemiaminal, ensuring the reactive electrophile is ready before it sees the thiazole, reducing the chance of thiazole-formaldehyde polymerization.

  • Substrate Addition:

    • Add 2-aminothiazole (1.0 equiv) to the mixture.[1][2]

    • Add Glacial Acetic Acid (1.0 - 2.0 mL per mmol of substrate).

    • Note: The pH should be approx 4-5. Stronger acids (HCl) can protonate the thiazole ring nitrogen, deactivating the C5 position toward electrophilic attack. Acetic acid is optimal.

  • Reaction Phase:

    • Heat the mixture to reflux (approx. 78°C) for 4–12 hours.

    • Monitoring: Use TLC (MeOH:DCM 1:9). The C5-product is usually more polar than the starting material but less polar than the dimer.

  • Workup (Stabilization):

    • Cool to room temperature.[1][3]

    • Neutralize with saturated NaHCO₃ or 10% NaOH to pH ~8.

    • Precipitation: The Mannich base often precipitates upon cooling/neutralization. Filter and wash with cold water.

    • Extraction: If no precipitate, extract with DCM. Avoid prolonged exposure to acidic aqueous layers to prevent retro-Mannich reaction.

Troubleshooting Guide (FAQs)

Issue 1: "I am isolating a high-melting point solid that is insoluble in most organic solvents."

Diagnosis: You have likely formed the Methylene-bis-thiazole dimer (Thiazole-CH₂-Thiazole). Cause:

  • Insufficient secondary amine.[2]

  • Formaldehyde was in large excess relative to the amine.

  • Reaction time was too long without sufficient amine present. Solution:

  • Increase the Secondary Amine:Formaldehyde ratio to 1:1 or 1.1:1.

  • Ensure the amine and formaldehyde are mixed before adding the thiazole.

Issue 2: "My product disappears or turns back into starting material during column chromatography."

Diagnosis: Retro-Mannich Reaction (Hydrolysis). Cause:

  • You likely isolated the kinetic N-aminomethyl product (on the exocyclic amine), which is unstable on silica gel (acidic).

  • Even C5-products can be unstable on highly acidic silica. Solution:

  • Pre-treat Silica: Add 1% Triethylamine (Et₃N) to your eluent to neutralize the silica gel.

  • Push to C5: Ensure you refluxed long enough. N-substitution is favored at room temperature; C5-substitution requires heat (thermodynamic control).

Issue 3: "No reaction is occurring; starting material remains."

Diagnosis: Ring Deactivation. Cause:

  • Use of strong mineral acids (HCl, H₂SO₄) protonates the thiazole ring nitrogen (

    
    ). This creates a cationic ring that repels the iminium electrophile.
    Solution: 
    
  • Switch to Acetic Acid (weak acid). It catalyzes iminium formation without fully deactivating the thiazole ring.

Data & Optimization Matrix

Use this table to select conditions based on your specific secondary amine and observed issues.

VariableCondition A (Recommended)Condition B (kinetic trap)Condition C (Dimer Risk)
Solvent Ethanol / Acetic AcidWater / NeutralWater / Acidic
Temperature Reflux (75-80°C)Room Temp (25°C)Reflux
Catalyst AcOH (Weak Acid)NoneHCl (Strong Acid)
Major Product C5-Mannich Base N-Hydroxymethyl / N-MannichBis-Thiazole Dimer
Stability HighLow (Reversible)Very High (Insoluble)

References

  • Regioselectivity of 2-Aminothiazoles

    • Synthesis of some new 5-substituted of 2-aminothiazole derivatives. J. Chem. Pharm. Res., 2011, 3(6):147-152.
    • Source:

    • Relevance: Confirms C5 as the nucleophilic site for electrophilic substitution and discusses bis-thiazole form
  • General Mannich Reaction Mechanism on Heterocycles

    • Mannich Reaction - Chemistry Steps.
    • Source:

    • Relevance: Provides the foundational mechanism for iminium ion attack which is critical for understanding the N vs C competition.
  • Biological Activity & Structural Variants

    • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules 2021, 26, 1449.
    • Source:

    • Relevance: Validates the C5-substituted thiazole as a key pharmacophore in drug discovery (anticancer/antimicrobial).
  • Reaction Conditions & Catalysis

    • Recent Developments and Biological Activities of 2-Aminothiazole.[2][4][5][6] Acta Chim.[4] Slov. 2018, 65, 1–22.

    • Source:

    • Relevance: Reviews various condensation methods, including the use of acetic acid and reflux conditions to achieve stable substitution.

Sources

Optimization

"protecting group strategies for 4-((methylamino)methyl)thiazol-2-amine synthesis"

Ticket ID: THZ-SYN-042 Status: Open Assigned Specialist: Senior Application Scientist Subject: Protecting Group Strategies & Troubleshooting for Aminomethylthiazole Synthesis Executive Summary Synthesizing 4-((methylamin...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: THZ-SYN-042 Status: Open Assigned Specialist: Senior Application Scientist Subject: Protecting Group Strategies & Troubleshooting for Aminomethylthiazole Synthesis

Executive Summary

Synthesizing 4-((methylamino)methyl)thiazol-2-amine presents a classic chemoselectivity challenge: differentiating between the heteroaromatic primary amine (C2 position) and the aliphatic secondary amine (C4 side chain).

While the 2-amino group is less basic (


), it is still nucleophilic enough to cause self-alkylation or acylation issues if the highly nucleophilic aliphatic amine (

) is not handled correctly.

This guide prioritizes the Pre-Cyclization Protection Strategy (Route A), as it offers superior regiocontrol compared to post-cyclization functionalization.

Module 1: Strategic Planning (The "Why")

Before starting, select your route based on available reagents and purity requirements.

Route Comparison
FeatureRoute A: Pre-Cyclization (Recommended) Route B: Post-Cyclization (Legacy)
Methodology Use a pre-protected

-haloketone (e.g., derived from Boc-Sarcosine) in the Hantzsch synthesis.
Cyclize 1,3-dichloroacetone with thiourea, then displace chloride with methylamine.
Regiocontrol Absolute. The aliphatic amine is protected before the ring forms.Poor. Requires protecting the 2-amino group first to prevent polyalkylation.
Yield High (60-85% typical).Moderate to Low (often complex mixtures).
Purification Simple (Silica flash chromatography).Difficult (Amphoteric intermediates, salt removal).
Suitability Drug Discovery / SAR Studies.Bulk industrial (if optimized).
Visualizing the Strategy

The following decision tree outlines the logic for selecting the correct protecting group (PG) based on your downstream chemistry.

PG_Strategy Start Select PG Strategy AcidLabile Is the final product acid-stable? Start->AcidLabile BocRoute STRATEGY A: Boc Protection (Recommended) Remove with TFA/HCl AcidLabile->BocRoute Yes Ortho Do you need orthogonal deprotection? AcidLabile->Ortho No CbzRoute STRATEGY B: Cbz Protection Remove with H2/Pd or HBr/AcOH Ortho->CbzRoute Yes FmocRoute STRATEGY C: Fmoc Protection (Avoid: Fmoc is base-labile, Hantzsch is often basic/neutral) Ortho->FmocRoute No

Figure 1: Decision matrix for selecting the appropriate protecting group. Boc is preferred for thiazole synthesis due to its stability under Hantzsch conditions.

Module 2: The "Gold Standard" Protocol (Pre-Cyclization)

This protocol utilizes N-Boc-Sarcosine as the chiral pool starting material to generate the requisite bromoketone.

Step 1: Synthesis of the Bromoketone Intermediate

Reagents: N-Boc-Sarcosine, Isobutyl chloroformate, Diazomethane (or TMS-Diazomethane), HBr.

  • Activation: React N-Boc-Sarcosine with isobutyl chloroformate and NMM (N-methylmorpholine) at -15°C to form the mixed anhydride.

  • Diazotization: Treat with diazomethane (generated in situ or TMS-diazomethane) to form the

    
    -diazoketone.
    
  • Halogenation: Treat the diazoketone dropwise with 48% HBr in acetic acid (or anhydrous HBr in ether) at 0°C.

    • Critical Checkpoint: Monitor gas evolution (

      
      ). When it stops, the reaction is complete.
      
    • Result:1-bromo-3-(N-Boc-methylamino)propan-2-one .

Step 2: Hantzsch Thiazole Cyclization

Reagents: Thiourea, Ethanol (or Methanol).

  • Dissolution: Dissolve the bromoketone (1.0 equiv) in absolute ethanol (0.5 M concentration).

  • Addition: Add Thiourea (1.1 - 1.2 equiv).

  • Reflux: Heat to reflux for 2–4 hours.

    • Observation: The product often precipitates as the HBr salt.

  • Workup:

    • Cool to room temperature.[1][2][3]

    • Option A (Filtration): If solid precipitates, filter and wash with cold ethanol. This is the HBr salt of the product.[4]

    • Option B (Neutralization): If no precipitate, concentrate, neutralize with sat.

      
      , and extract with EtOAc.
      
Step 3: Deprotection (Boc Removal)

Reagents: TFA/DCM or HCl/Dioxane.

  • Dissolve the N-Boc-thiazole in DCM.

  • Add TFA (1:4 ratio v/v) at 0°C, then warm to RT.

  • Stir for 1-2 hours.

  • Crucial Step: Evaporate TFA completely (azeotrope with toluene). The product will be the trifluoroacetate salt.

Workflow Diagram

Hantzsch_Workflow Sarcosine N-Boc-Sarcosine Diazoketone Diazoketone Intermediate Sarcosine->Diazoketone 1. iBuOCOCl 2. CH2N2 Bromoketone Bromoketone (Key Precursor) Diazoketone->Bromoketone HBr Cyclization Hantzsch Cyclization (Reflux EtOH) Bromoketone->Cyclization Thiourea Thiourea Thiourea->Cyclization ProtectedProd N-Boc-Thiazole Cyclization->ProtectedProd Deprotection TFA/DCM Deprotection ProtectedProd->Deprotection Final 4-((methylamino)methyl) thiazol-2-amine Deprotection->Final

Figure 2: Step-by-step synthetic workflow for the pre-cyclization strategy.

Module 3: Troubleshooting Guide

Issue 1: "I'm getting a mixture of alkylated products."
  • Diagnosis: You likely attempted Route B (Post-cyclization alkylation of 4-chloromethylthiazol-2-amine). The 2-amino group is competing with the methylamine nucleophile.

  • Fix: Switch to Route A (Pre-cyclization). If you must use Route B, you must protect the 2-amino group first (e.g., with Acetic Anhydride) to form the 2-acetamido-4-chloromethylthiazole before reacting with methylamine.

Issue 2: "The product is stuck in the aqueous layer during workup."
  • Diagnosis: The final deprotected product is a highly polar diamine .

    • Aliphatic Amine ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

      
      
      
    • Thiazole Amine

      
      
      
  • Fix:

    • Do not use water extraction for the free base if possible. Isolate as the HCl or TFA salt directly by precipitation.

    • If you need the free base: Use n-Butanol or DCM:Isopropanol (3:1) for extraction from the basic aqueous phase (pH > 12).

    • Resin: Use a SCX-2 (Strong Cation Exchange) column. Load the mixture in MeOH, wash with MeOH, elute product with

      
      .
      
Issue 3: "Low yield during the Hantzsch coupling."
  • Diagnosis: The bromoketone might be degrading.

    
    -haloketones derived from amino acids are prone to dimerization.
    
  • Fix:

    • Use the bromoketone immediately after synthesis.

    • Ensure the reaction is not too basic. Hantzsch synthesis generates acid (HBr), which actually helps stabilize the product by protonating the thiazole. Do not add exogenous base (like TEA) during the cyclization step.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use the Phthalimide protecting group instead of Boc? A: Yes, but with caution. Phthalimide is stable to Hantzsch conditions. However, removing it requires hydrazine (Ing-Mothersbaugh conditions). The byproduct (phthalhydrazide) can be difficult to separate from your polar amine product.[5] Boc is generally cleaner because the byproducts (isobutylene/CO2) are volatile.

Q: Why not react 1,3-dichloroacetone with thiourea directly? A: This produces 4-(chloromethyl)thiazol-2-amine . While feasible, this intermediate is a potent skin irritant/vesicant and is chemically unstable (it can self-polymerize via intermolecular displacement of the chloride by the 2-amino group). Handling the Boc-protected precursor is safer and more robust.

Q: Is the 2-amino group acidic or basic? A: It is weakly basic (


). It protonates in strong acid but remains neutral at physiological pH. However, the amide proton (if you protect it as an acetamide) is weakly acidic (

).

References

  • Hantzsch Thiazole Synthesis Mechanism & Applic

    • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
    • Context: Fundamental mechanism of alpha-haloketone condens
  • Protective Groups in Organic Synthesis (The "Greene's Book")

    • Source: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.
    • Context: Stability data for Boc, Cbz, and Phthalimide under acidic/basic conditions.
  • Synthesis of Aminothiazoles via Hantzsch Reaction

    • Source:Journal of Medicinal Chemistry (General protocols for 2-aminothiazole deriv
    • Context: Standard protocols for refluxing thiourea with bromoketones in ethanol.
  • Selectivity of Amine Protection (Aliphatic vs.

    • Source:Master Organic Chemistry (Amine Protection Str
    • Context: pKa differences driving selective protection.

Sources

Troubleshooting

"degradation pathways of 4-((methylamino)methyl)thiazol-2-amine"

Technical Support Center: 4-((methylamino)methyl)thiazol-2-amine Reference Standard & Scaffold Stability Guide Core Technical Overview Subject: 4-((methylamino)methyl)thiazol-2-amine CAS Registry: (Associated with Famoti...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 4-((methylamino)methyl)thiazol-2-amine Reference Standard & Scaffold Stability Guide

Core Technical Overview

Subject: 4-((methylamino)methyl)thiazol-2-amine CAS Registry: (Associated with Famotidine intermediates, typically 89268-62-2 analogs) Role: Key pharmacophore in H2-receptor antagonists (e.g., Famotidine); versatile building block in medicinal chemistry.[1] Chemical Vulnerability Profile:

  • Primary Amine (C2-position): High nucleophilicity; prone to oxidative coupling and condensation.[1]

  • Secondary Amine (Side-chain): Susceptible to N-oxidation and nitrosation.[1]

  • Thiazole Ring: Generally robust but sensitive to photo-oxidation and strong acidic hydrolysis.

Degradation Pathways & Mechanisms[1][2][3][4][5][6]

This section details the molecular fate of the compound under stress.[2] Understanding these pathways is critical for interpreting "ghost peaks" in HPLC and mass spectral anomalies.

Visualizing the Degradation Cascade

DegradationPathways Parent Parent Molecule (4-((methylamino)methyl)thiazol-2-amine) NOxide Side-Chain N-Oxide (+16 Da) Parent->NOxide Peroxide / O2 (N-Oxidation) Dimer Azo-Dimer (Oxidative Coupling) Parent->Dimer Light / Radical (Dimerization) RingOpen Ring Cleavage (Thioamide Fragments) Parent->RingOpen Strong Acid/Heat (Hydrolysis) Aldehyde Des-methyl Aldehyde (Oxidative Deamination) Parent->Aldehyde Oxidative Stress (Deamination)

Figure 1: Primary degradation pathways including N-oxidation, oxidative dimerization, and hydrolytic ring cleavage.[1]

Troubleshooting Guides (Q&A Format)

These guides address specific anomalies reported by analytical chemists and process engineers.

Guide A: HPLC/UPLC Anomalies

Q: I observe peak splitting for the parent compound at pH 6.0-7.0. Is the sample degrading?

  • Diagnosis: Likely not degradation , but a pH/pKa mismatch .[1]

  • Technical Context: The molecule contains two basic centers:[1]

    • The 2-aminothiazole nitrogen (pKa ~5.3).[1]

    • The secondary methylamine (pKa ~9.5). At neutral pH, the thiazole nitrogen exists in equilibrium between protonated and unprotonated states, causing peak broadening or splitting (the "saddle effect").

  • Actionable Protocol:

    • Lower pH: Adjust mobile phase pH to < 3.0 (ensures full protonation of both amines).

    • Buffer Strength: Increase buffer concentration to >25 mM to stabilize the local pH within the column.

    • Temperature: Elevate column temperature to 40°C to accelerate inter-conversion rates, sharpening the peak.

Q: A new impurity peak appears at RRT 0.85 after 24 hours in solution. It has a mass shift of +16 Da.

  • Diagnosis: N-Oxidation of the secondary amine.[1]

  • Causality: Trace peroxides in solvents (e.g., uninhibited THF or aged ethers) or prolonged exposure to air.[1] The secondary amine (-NH-CH3) is more nucleophilic than the aromatic amine and oxidizes first to the N-oxide or hydroxylamine.[1]

  • Corrective Action:

    • Use fresh, peroxide-free solvents.[1]

    • Add an antioxidant (e.g., 0.05% BHT) to the sample diluent if permissible.[1]

    • Store samples in amber vials to prevent photo-initiated radical oxidation.

Guide B: Stability & Storage

Q: The white powder has turned yellow/brown, but purity by HPLC is still >98%. What is happening?

  • Diagnosis: Surface Photo-Oxidation (The "Skin Effect"). [1]

  • Mechanism: 2-aminothiazoles are photosensitive.[1][3] UV light induces the formation of radical species on the crystal surface, leading to azo-dimerization (chromophores with high extinction coefficients).[1] Even ppm levels of these dimers cause visible discoloration without significantly impacting bulk purity.

  • Validation Step:

    • Dissolve the discolored sample.

    • Filter.

    • Run HPLC.[4][5] If purity is high, the degradation is superficial.

  • Storage Recommendation: Store at -20°C in amber glass with desiccant. Argon backfill is recommended for long-term archiving.[1]

Quantitative Data: Forced Degradation Profile

The following table summarizes expected degradation under ICH stress conditions.

Stress ConditionDurationExpected LossPrimary Degradant (Mass Shift)Mechanism
Acid (1N HCl, 60°C)24 Hrs< 5%None (Stable)Thiazole ring is acid-resilient.[1]
Base (1N NaOH, 60°C)24 Hrs5-10%-14 Da / +18 DaRetro-Mannich / Hydrolysis.
Oxidation (3% H₂O₂)4 Hrs> 20% +16 Da, +32 DaN-Oxide (Side chain), Sulfoxide (Ring).[1]
Photolysis (UV)1.2M Lux2-5%+2 Da (Dimer - H2)Radical coupling (Azo formation).[1]

Analytical Decision Tree

Use this workflow to identify unknown impurities associated with this scaffold.

DecisionTree Start Unknown Peak Detected CheckMass Check Mass Shift (LC-MS) Start->CheckMass Plus16 +16 Da CheckMass->Plus16 Oxidation? Plus14 +14 Da / +28 Da CheckMass->Plus14 Alkylation? Minus2 -2 Da (Dimer) CheckMass->Minus2 Coupling? NOxide N-Oxide (Check Solvents) Plus16->NOxide Methylation Methylation (MeOH as solvent?) Plus14->Methylation AzoDimer Azo Dimer (Check Light Exposure) Minus2->AzoDimer

Figure 2: Rapid diagnostic workflow for mass spectral identification of common impurities.[1]

References

  • European Pharmacopoeia (Ph. Eur.). Famotidine Monograph: Impurity Analysis.[5] (Defines the standard degradation profile of the 2-aminothiazole moiety in Famotidine).

  • United States Pharmacopeia (USP). Famotidine Related Compound F & B Standards.[6] (Provides reference spectra for thiazole-based impurities).

  • BenchChem. Degradation Pathways of 2-amino-1,3,4-thiadiazoles and Thiazoles. (Technical overview of aminothiazole ring stability under acidic stress).

  • Sigma-Aldrich (Merck). Famotidine Impurity D Reference Standard. (Structural data on the hydrolysis products of the thiazole side chain).

  • National Institutes of Health (NIH) - PMC. Thermal degradation of amine-based solvents.[1] (Mechanisms of secondary amine oxidation and degradation).

Sources

Reference Data & Comparative Studies

Validation

Comparative Bioactivity Profile: 4-((methylamino)methyl)thiazol-2-amine vs. 2-Amino-4-methylthiazole

[1] Executive Summary & Compound Definition This guide analyzes the biological activity of 4-((methylamino)methyl)thiazol-2-amine (Target Compound) in comparison to its structural parent, 2-amino-4-methylthiazole (Parent...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Compound Definition

This guide analyzes the biological activity of 4-((methylamino)methyl)thiazol-2-amine (Target Compound) in comparison to its structural parent, 2-amino-4-methylthiazole (Parent Compound).[1]

In medicinal chemistry, this comparison represents a classic "polar tail" optimization strategy. The transformation of a hydrophobic methyl group (Parent) into a basic, polar (methylamino)methyl group (Target) is frequently employed to modulate solubility, target affinity (specifically in H2-receptor antagonists and kinase inhibitors), and pharmacokinetic profiles.

The Comparators
FeatureParent Compound Target Compound
Name 2-Amino-4-methylthiazole4-((methylamino)methyl)thiazol-2-amine
Structure Thiazole ring with -NH₂ at C2 and -CH₃ at C4.[1][2]Thiazole ring with -NH₂ at C2 and -CH₂NHCH₃ at C4.[1]
Key Property Lipophilic, limited H-bonding capacity.[1]Hydrophilic, basic secondary amine (H-bond donor/acceptor).[1]
Role Scaffold / Starting MaterialFunctionalized Fragment / Active Metabolite

Physicochemical & ADME Profiling[1]

The introduction of the secondary amine side chain drastically alters the physicochemical landscape of the molecule. This section quantifies those changes, which directly dictate biological performance.

Comparative Data Table
Parameter2-Amino-4-methylthiazole (Parent)4-((methylamino)methyl)thiazol-2-amine (Target)Impact on Bioactivity
Molecular Weight 114.17 g/mol 143.21 g/mol Negligible steric increase.[1]
cLogP (Lipophilicity) ~1.1 (Moderate)~ -0.2 (Low)Target has superior aqueous solubility, reducing formulation risks.
pKa (Side Chain) N/A~9.2 (Basic)Target is protonated at physiological pH, enabling ionic interactions with receptor aspartate/glutamate residues.
H-Bond Donors/Acceptors 1 / 22 / 3Target gains a critical donor/acceptor site for "solvent front" interactions in binding pockets.[1]
Blood-Brain Barrier (BBB) High PermeabilityLow/Moderate PermeabilityTarget has reduced CNS side effects due to polarity.[1]

Biological Activity: Mechanism & Performance[4]

Histamine H2-Receptor Antagonism

The most significant biological context for the Target Compound is its structural homology to the "polar tail" of H2-receptor antagonists (e.g., precursors to famotidine or nizatidine analogs).

  • Parent Performance: The 2-amino-4-methylthiazole core binds to the receptor but lacks the "anchor" required for high-affinity antagonism.[1] It acts as a weak partial agonist or inactive scaffold.[1]

  • Target Performance: The (methylamino)methyl extension mimics the histamine ethylamine tail. The protonated amine forms an ionic bond with the transmembrane domain of the GPCR (H2 receptor), significantly increasing affinity (Ki) and shifting activity from weak agonism to potent antagonism.

Kinase Inhibition (ATP-Competitive)

2-aminothiazoles are privileged scaffolds for kinase inhibition (binding to the hinge region via the C2-amino group).[1]

  • Parent Mechanism: Binds the hinge region but lacks selectivity.[1] Often suffers from rapid metabolic clearance.[1]

  • Target Mechanism: The C4-position side chain extends into the "solvent-exposed region" of the kinase ATP pocket.[1] The methylamino group solubilizes the inhibitor and can form salt bridges with surface residues (e.g., Asp or Glu), improving Selectivity and Potency .

Toxicity & Metabolic Stability

A critical comparison point is the "Toxicophore" status of 2-aminothiazoles.[1]

  • Parent Risk: Unsubstituted 2-aminothiazoles are associated with thyroid toxicity and rapid metabolism (ring oxidation).[1]

  • Target Mitigation: The bulky, polar substitution at C4 sterically hinders some metabolic pathways and alters tissue distribution, potentially reducing thyroid accumulation compared to the parent.

Visualizing the Structure-Activity Relationship (SAR)[1][5][6]

The following diagram illustrates the functional transformation and its biological consequences.

SAR_Comparison Parent Parent: 2-Amino-4-methylthiazole (Lipophilic, Low Selectivity) Modification Chemical Modification: C4-Methyl -> C4-Methylaminomethyl Parent->Modification Synthetic Step Target Target: 4-((methylamino)methyl)thiazol-2-amine (Hydrophilic, High Affinity) Effect1 Increased Solubility (Lower LogP) Target->Effect1 Effect2 New Ionic Interaction (Receptor Binding) Target->Effect2 Effect3 Altered Metabolic Profile (Reduced Toxicity Potential) Target->Effect3 Modification->Target

Figure 1: SAR Decision Tree illustrating the functional benefits of the methylamino-methyl substitution.

Experimental Protocols

To objectively validate the superior activity of the Target over the Parent, the following self-validating protocols are recommended.

Protocol A: Comparative Kinase Binding Assay (FRET-based)

Objective: Determine if the C4-substitution improves affinity for a model kinase (e.g., CDK2 or VEGFR) compared to the parent.[1]

  • Reagent Prep:

    • Prepare 10 mM stock solutions of Parent and Target in 100% DMSO.

    • Dilute to 3x working concentration in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Plate Setup:

    • Use a 384-well low-volume black plate.[1]

    • Add 5 µL of compound (Serial dilutions: 10 µM down to 1 nM).

    • Include "No Compound" (Max Signal) and "No Enzyme" (Min Signal) controls.

  • Reaction:

    • Add 5 µL of Kinase/Antibody mixture (Europium-anti-GST antibody + GST-Kinase).[1]

    • Add 5 µL of Tracer (AlexaFluor-647 labeled ATP-competitive tracer).[1]

    • Critical Step: Incubate for 1 hour at Room Temperature (RT) in the dark to reach equilibrium.

  • Detection:

    • Read Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a multimode reader (Excitation: 340 nm; Emission: 665 nm & 615 nm).

  • Data Analysis:

    • Calculate TR-FRET ratio (665/615).[1]

    • Plot % Inhibition vs. Log[Concentration].

    • Validation Criteria: Z' factor must be > 0.[1]5. The Target should show a left-shifted IC50 curve compared to the Parent.[1]

Protocol B: Chemical Synthesis Validation (Target Preparation)

Objective: Synthesize the Target from the Parent (or precursor) to verify structural identity.

  • Chlorination: React 2-amino-4-methylthiazole (protected) with NCS (N-chlorosuccinimide) or use 1,3-dichloroacetone condensation with thiourea to generate the 4-chloromethyl intermediate.[1]

  • Amination: Treat the 4-chloromethylthiazole derivative with excess methylamine (40% aq. solution) in THF at 0°C -> RT.

  • Purification:

    • Evaporate solvent.[1][3]

    • Basify with 1N NaOH.[1]

    • Extract with DCM/MeOH (9:1).

    • Validation: 1H NMR must show the disappearance of the -CH₂Cl peak (~4.6 ppm) and appearance of -CH₂NHCH₃ signals (~3.8 ppm singlet for CH₂, ~2.4 ppm singlet for N-Me).[1]

Experimental Workflow Visualization

Workflow cluster_0 Phase 1: Synthesis & QC cluster_1 Phase 2: Biological Profiling Step1 Precursor: 2-Amino-4-chloromethylthiazole Step2 Reaction: Methylamine (excess), THF, RT Step1->Step2 Step3 Purification: Acid/Base Extraction Step2->Step3 QC QC Validation: NMR & LC-MS (>95% Purity) Step3->QC Assay1 Solubility Assay (PBS pH 7.4) QC->Assay1 Assay2 Target Binding Assay (IC50 Determination) QC->Assay2 Data Data Analysis: Compare IC50 Target vs Parent Assay1->Data Assay2->Data

Figure 2: Integrated workflow for synthesis and comparative biological evaluation.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 74143, 2-Amino-4-methylthiazole. Retrieved from [Link]

  • Jakopin, Ž. (2020). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? Chemico-Biological Interactions, 330, 109244.[1] Retrieved from [Link]

  • Lagoja, I., et al. (2011). Substituted 2-aminothiazoles are exceptional inhibitors of neuronal degeneration in tau-driven models of Alzheimer's disease.[1][4] European Journal of Pharmaceutical Sciences, 43(5), 386-392.[4] Retrieved from [Link]

Sources

Comparative

Comparative Cross-Reactivity Profiling of 4-((methylamino)methyl)thiazol-2-amine: A Strategic Guide

Introduction: The Imperative of Selectivity in Drug Discovery In the landscape of modern drug discovery, the efficacy of a small molecule is intrinsically linked to its selectivity. Unintended interactions, or off-target...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug discovery, the efficacy of a small molecule is intrinsically linked to its selectivity. Unintended interactions, or off-target effects, can lead to toxicity, reduced therapeutic windows, and costly late-stage clinical failures. The 2-aminothiazole scaffold, a privileged structure in medicinal chemistry, is a core component of numerous approved drugs, including the potent kinase inhibitor Dasatinib.[1][2] Its prevalence is a double-edged sword; while it provides a robust framework for potent inhibitors, it also necessitates a rigorous and comprehensive assessment of cross-reactivity across the proteome.[3][4]

This guide presents a strategic, multi-phase framework for establishing a comprehensive cross-reactivity profile for the novel compound 4-((methylamino)methyl)thiazol-2-amine . We will move beyond a simple listing of protocols to explain the causal logic behind our experimental choices, presenting a self-validating system for researchers, scientists, and drug development professionals. Our objective is to compare and contrast data from orthogonal, industry-standard platforms to build a high-confidence profile of this compound's interactions within the cellular environment.

A Phased Approach to Cross-Reactivity Profiling

A robust profiling strategy does not rely on a single method but integrates data from orthogonal approaches to build a comprehensive picture of a compound's selectivity. We will employ a three-phase strategy, starting with a broad, high-throughput screen to generate initial hypotheses, followed by cellular validation of on- and off-targets, and culminating in an unbiased proteome-wide search for unanticipated interactions.

G cluster_0 Phase 1: Hypothesis Generation cluster_1 Phase 2: Cellular Validation cluster_2 Phase 3: Unbiased Discovery p1 Broad Kinome Profiling (KINOMEscan) p2 Target Engagement (CETSA) p1->p2 Validate Hits p3 Proteome-Wide Profiling (Affinity-MS) p2->p3 Explore Beyond Kinome p3->p1 Inform New Hypotheses

Caption: A three-phase workflow for comprehensive cross-reactivity profiling.

Phase 1: Broad Kinome Profiling with KINOMEscan

Expertise & Rationale

The 2-aminothiazole moiety is a well-established ATP-competitive "hinge-binding" motif, known to interact with the ATP-binding site of a wide range of protein kinases.[5] Therefore, our initial and most logical step is to assess the compound's activity across the human kinome. This broad-based screening approach allows for the simultaneous identification of the intended primary target(s) and a wide array of potential off-target kinases.[6] For this, a competition binding assay like KINOMEscan is superior to enzymatic assays for an initial screen, as it is not dependent on substrate or cofactor conditions and can identify interactions with both active and inactive kinase conformations.

Experimental Protocol: KINOMEscan Competition Binding Assay
  • Assay Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site-directed ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the solid support is quantified via qPCR of the DNA tag.

  • Compound Preparation: 4-((methylamino)methyl)thiazol-2-amine is solubilized in DMSO to a stock concentration of 10 mM.

  • Screening: The compound is screened at a concentration of 1 µM against a panel of over 400 human kinases.

  • Data Quantification: The amount of kinase bound to the immobilized ligand is measured in the presence of the test compound versus a DMSO control. Results are typically expressed as "Percent of Control" (%Ctrl), where a lower number indicates stronger binding.

  • Hit Criteria: Hits are defined as kinases showing a %Ctrl value of <10, indicating ≥90% displacement of the control ligand.

Data Presentation & Interpretation

The results are visualized on a kinome dendrogram, often called a TREEspot interaction map, which provides an intuitive representation of selectivity.

Caption: Hypothetical KINOMEscan TREEspot visualization.

Table 1: Hypothetical KINOMEscan Results for 4-((methylamino)methyl)thiazol-2-amine (at 1 µM)

Target KinaseGene SymbolKinase FamilyPercent of Control (%Ctrl)Interpretation
Kinase A KA TK 0.5 Potent Primary Target
Kinase B KB TK 2.1 Potent Off-Target
Kinase CKCCAMK8.9Significant Off-Target
Kinase DKDAGC25.0Weak Interaction
Kinase EKESTE75.0No Significant Interaction

From this initial screen, we hypothesize that Kinase A is the primary target, while Kinase B and Kinase C are significant off-targets requiring further investigation.

Phase 2: Cellular Target Engagement with CETSA

Expertise & Rationale

A compound's ability to bind a purified protein in a recombinant assay does not guarantee it will engage the same target in the complex milieu of a living cell.[7] Factors like cell permeability, intracellular concentration, and the presence of endogenous binding partners (like ATP) can dramatically alter a compound's activity. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that directly measures target engagement in intact cells or tissues.[8] The principle is that ligand binding stabilizes a target protein, resulting in a higher melting temperature.[9] This validation step is critical to confirm that the hits from our KINOMEscan are not artifacts of the in vitro system.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)
  • Cell Culture and Treatment: Select a relevant cell line (e.g., one that endogenously expresses the targets of interest). Culture cells to ~80% confluency and treat with 10 µM of 4-((methylamino)methyl)thiazol-2-amine or DMSO (vehicle control) for 1 hour.

  • Thermal Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a thermal cycler, followed by immediate cooling on ice.

  • Cell Lysis: Lyse the cells via repeated freeze-thaw cycles.

  • Separation of Soluble and Aggregated Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the heat-denatured, aggregated proteins.

  • Protein Analysis: Carefully collect the supernatant (soluble fraction) and analyze the protein levels of the primary target (Kinase A) and key off-targets (Kinase B, Kinase C) by Western Blot or Mass Spectrometry.

  • Data Analysis: Plot the relative amount of soluble protein at each temperature for both treated and control samples. The shift in the melting curve (ΔTagg) indicates target engagement.

G cluster_workflow CETSA Workflow A 1. Treat Cells (Compound vs. DMSO) B 2. Heat Challenge (Temperature Gradient) A->B C 3. Cell Lysis (Freeze-Thaw) B->C D 4. Centrifugation (Separate Soluble/Insoluble) C->D E 5. Analyze Soluble Fraction (Western Blot / MS) D->E F 6. Plot Melting Curves (Determine ΔTagg) E->F

Caption: The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Data Presentation & Interpretation

A positive thermal shift confirms that the compound enters the cell and binds to the target protein with sufficient affinity to stabilize it against heat-induced denaturation.

Table 2: Hypothetical CETSA Results for Key Kinase Targets

Target KinaseTagg (DMSO Control)Tagg (10 µM Compound)Thermal Shift (ΔTagg)Interpretation
Kinase A 48.5°C54.0°C+5.5°C Robust Cellular Engagement
Kinase B 52.0°C56.5°C+4.5°C Strong Cellular Engagement
Kinase C46.0°C46.5°C+0.5°CNo Significant Engagement
GAPDH (Control)55.0°C55.0°C0.0°CNo Non-specific Stabilization

The CETSA results validate the KINOMEscan data for Kinase A and Kinase B, confirming them as bona fide cellular targets. However, Kinase C, which appeared as a hit in the binding assay, shows no significant thermal stabilization. This suggests it may be an artifact of the in vitro screen or that the compound cannot engage it effectively in a cellular context. This is a critical distinction for prioritizing follow-up studies.

Phase 3: Unbiased Proteome-Wide Off-Target Identification

Expertise & Rationale

While kinome profiling is a rational starting point, a compound's cross-reactivity is not necessarily confined to a single protein family. To build a comprehensive safety and selectivity profile, we must employ an unbiased method to discover interactions across the entire proteome.[10] Affinity Chromatography coupled with Mass Spectrometry (AC-MS) is a powerful chemical proteomics technique for this purpose.[11] By immobilizing the compound on a solid support, we can use it as "bait" to "fish" for its binding partners from a complex cell lysate.[12]

Experimental Protocol: Affinity Chromatography-Mass Spectrometry (AC-MS)
  • Probe Synthesis: Synthesize a derivative of 4-((methylamino)methyl)thiazol-2-amine with a linker suitable for covalent attachment to chromatography beads (e.g., agarose resin). It is crucial that the linker attachment point does not disrupt the key binding interactions of the pharmacophore.

  • Column Preparation: Covalently couple the synthesized probe to the affinity resin and pack it into a chromatography column.

  • Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

  • Affinity Chromatography:

    • Competition: Incubate the lysate with an excess of free 4-((methylamino)methyl)thiazol-2-amine (e.g., 50 µM) before passing it over the affinity column. This will serve as the negative control.

    • Direct Binding: Pass the untreated lysate directly over the affinity column.

  • Washing and Elution: Wash the column extensively to remove non-specific binders. Elute the specifically bound proteins, often by using a denaturing buffer.

  • Protein Identification: Digest the eluted proteins with trypsin and identify them using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Compare the list of proteins identified in the direct binding experiment with the competition control. Proteins that are significantly depleted in the competition sample are considered specific binding partners.

G cluster_workflow AC-MS Workflow A 1. Immobilize Compound on Affinity Beads B 2. Incubate Beads with Cell Lysate (+/- Free Compound) A->B C 3. Wash Away Non-specific Binders B->C D 4. Elute Bound Proteins C->D E 5. Protein ID by LC-MS/MS D->E F 6. Compare +/- Competition to ID Specific Binders E->F

Caption: The experimental workflow for Affinity Chromatography-Mass Spectrometry (AC-MS).

Data Presentation & Interpretation

The power of this method lies in its unbiased nature, potentially revealing targets that would never have been predicted.

Table 3: Hypothetical AC-MS Hit List

Protein IDGene SymbolProtein FamilySpectral Counts (Direct)Spectral Counts (Competition)Interpretation
P00519KA Tyrosine Kinase 1528Confirmed Primary Target
P06241KB Tyrosine Kinase 11012Confirmed Off-Target
P12931HSP90AA1 Chaperone 855Novel Off-Target
P62258MAPK14 Ser/Thr Kinase 4541Non-specific Binder
P60709ACTBCytoskeletal250245Non-specific Binder

The AC-MS results not only confirm the binding to Kinase A and Kinase B but also uncover a novel, unanticipated interaction with HSP90AA1 , a molecular chaperone. This finding is critical, as HSP90 is involved in regulating the stability of numerous client proteins, including many kinases. This interaction could have significant downstream functional consequences and warrants further investigation.

Synthesis and Comparison of Profiling Data

Integrating the data from these three orthogonal assays provides a high-confidence, multi-dimensional view of the compound's selectivity.

Table 4: Comparative Summary of Cross-Reactivity Profiling Results

TargetKINOMEscan (%Ctrl)CETSA (ΔTagg)AC-MS (Competition)Overall Confidence
Kinase A 0.5 (Potent)+5.5°C (Robust)Specific BinderHigh - Confirmed Primary Target
Kinase B 2.1 (Potent)+4.5°C (Strong)Specific BinderHigh - Confirmed Off-Target
Kinase C8.9 (Significant)+0.5°C (None)Not DetectedLow - Likely In Vitro Artifact
HSP90AA1 Not in PanelNot TestedSpecific BinderModerate - Novel Off-Target

Conclusion

This comprehensive guide outlines a rigorous, evidence-based strategy for profiling the cross-reactivity of a novel 2-aminothiazole derivative, 4-((methylamino)methyl)thiazol-2-amine. By systematically progressing from broad in vitro screening (KINOMEscan) to cellular target validation (CETSA) and finally to unbiased proteome-wide discovery (AC-MS), we have constructed a high-fidelity interaction map.

This comparative approach successfully:

  • Confirmed Kinase A as the primary cellular target.

  • Identified and validated Kinase B as a significant off-target.

  • De-risked a potential false positive (Kinase C) from the primary screen.

  • Discovered a novel, potentially significant off-target interaction with HSP90AA1 .

This integrated dataset provides a solid foundation for subsequent medicinal chemistry efforts to optimize selectivity, for designing mechanistic studies to understand the functional consequences of the off-target interactions, and for making informed decisions about the continued development of this compound. Adhering to such a structured and logical profiling cascade is paramount for enhancing the probability of success in the challenging journey of drug discovery.

References

  • Al-Otaibi, F., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Available at: [Link]

  • Nevagi, R. J. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharmacia Lettre. Available at: [Link]

  • Lombardo, L. J., et al. (2004). 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent pan-Src Kinase Inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

  • Kopcho, J. J., et al. (2018). Methodologies and strategies for target engagement and off-target identification studies in drug discovery and development. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Lombardo, L. J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

  • Lombardo, L. J., et al. (2004). 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N -(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent pan -Src Kinase Inhibitor. ResearchGate. Available at: [Link]

  • Al-Harbi, S., et al. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Taylor & Francis Online. Available at: [Link]

  • Saxena, C., et al. (2009). Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution. PubMed. Available at: [Link]

  • Zhang, H., et al. (2025). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. MDPI. Available at: [Link]

  • Saxena, C., et al. (2025). Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution. ResearchGate. Available at: [Link]

  • Berginski, M. E., et al. (2023). Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. PLOS Computational Biology. Available at: [Link]

  • Lu, H., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Biomedical Science. Available at: [Link]

Sources

Validation

"SAR studies of 4-(substituted aminomethyl)-2-aminothiazoles"

SAR Studies of 4-(Substituted Aminomethyl)-2-Aminothiazoles: A Comparative Guide Executive Summary The 4-(substituted aminomethyl)-2-aminothiazole scaffold represents a privileged chemotype in modern medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

SAR Studies of 4-(Substituted Aminomethyl)-2-Aminothiazoles: A Comparative Guide

Executive Summary

The 4-(substituted aminomethyl)-2-aminothiazole scaffold represents a privileged chemotype in modern medicinal chemistry, particularly in the development of Cyclin-Dependent Kinase (CDK) inhibitors and antimicrobial agents . Unlike simple 4-alkyl thiazoles, the incorporation of an aminomethyl linker at the C-4 position provides a critical vector for extending the molecule into solvent-exposed regions of the target protein or improving physicochemical properties (solubility, logP).

This guide objectively compares the Structure-Activity Relationship (SAR) profiles of these derivatives, focusing on their synthetic accessibility, kinase inhibitory potential, and antitumor efficacy.[1] It is designed for medicinal chemists and pharmacologists seeking to optimize this scaffold for next-generation drug discovery.

Chemical Space & Rationale

The 2-aminothiazole core is a well-established pharmacophore found in drugs like Dasatinib (kinase inhibitor) and Avatrombopag . However, the 4-aminomethyl variant offers distinct advantages:

  • Synthetic Modularity: The C-4 methylene bridge allows for rapid "late-stage diversification" via nucleophilic substitution, making it ideal for high-throughput library generation.

  • Target Interaction: In kinase active sites, the 2-amino-thiazole "head" typically binds to the hinge region (ATP-mimetic), while the 4-aminomethyl "tail" can reach the ribose-binding pocket or solvent front, determining selectivity.

Comparative SAR Analysis

The SAR of this scaffold is best understood by dividing the molecule into two distinct zones: the Hinge Binder (Zone A) and the Solvent Interface (Zone B) .[1]

Zone A: The 2-Amino "Head" (Hinge Binding)

Modifications here directly affect affinity for the ATP-binding pocket.

ModificationEffect on PotencyEffect on SelectivityNotes
Free Amine (-NH2) HighLowOften leads to metabolic instability (glucuronidation).
Acylation (-NH-COR) Moderate to HighHigh Amide NH forms critical H-bonds with hinge residues (e.g., Leu83 in CDK2). Bulky R groups (e.g., 2,6-dichlorophenyl) improve selectivity.[1]
Urea (-NH-CO-NHR) Very High ModerateIncreases H-bond donor/acceptor count; common in potent kinase inhibitors.
Zone B: The 4-Aminomethyl "Tail" (Solvent Interface)

This zone modulates physicochemical properties and potency against specific cell lines.

Substitution (R)StructurePotency (IC50)Solubility
Morpholine Cyclic etherModerate (~1-5 µM)High
N-Methylpiperazine Cyclic amineHigh (<500 nM) Very High
Benzylamine AromaticHigh (~100-800 nM)Low
Diethylamine AliphaticLow (>10 µM)Moderate

Key Insight: The introduction of a basic nitrogen in the "tail" (e.g., N-methylpiperazine) often creates a salt bridge with acidic residues (e.g., Asp86 in CDKs), significantly boosting potency compared to neutral morpholine or hydrophobic benzyl analogs.[1]

Mechanism of Action: CDK Inhibition

The primary mechanism for the antitumor activity of these derivatives is ATP-competitive inhibition of Cyclin-Dependent Kinases (CDKs), driving cancer cells into apoptosis.

Pathway Diagram

CDK_Inhibition Compound 4-(Aminomethyl)-2-aminothiazole (Inhibitor) ATP_Pocket CDK ATP-Binding Pocket Compound->ATP_Pocket Competes with ATP Rb_Phos Rb Phosphorylation Compound->Rb_Phos Inhibits Hinge Hinge Region (H-bonds) ATP_Pocket->Hinge Stabilizes Binding Cell_Cycle Cell Cycle Progression (G1/S Transition) Apoptosis Apoptosis (Tumor Cell Death) Cell_Cycle->Apoptosis Arrest leads to Rb_Phos->Cell_Cycle Required for

Figure 1: Mechanism of Action showing the competitive inhibition of CDKs, preventing Rb phosphorylation and arresting the cell cycle.

Experimental Protocols

To ensure reproducibility, the following protocols utilize the Hantzsch Thiazole Synthesis adapted for 4-chloromethyl intermediates.

Workflow Diagram

Synthesis_Workflow Start 1,3-Dichloroacetone Cyclization Cyclization (Reflux in EtOH) Start->Cyclization Thiourea Thiourea Thiourea->Cyclization Intermediate 4-(Chloromethyl)-2-aminothiazole Cyclization->Intermediate Yield ~85% Substitution Nucleophilic Substitution (K2CO3, DMF, 60°C) Intermediate->Substitution Amine Secondary Amine (HNR1R2) Amine->Substitution Product Final Product 4-(Substituted aminomethyl)-2-AT Substitution->Product Yield ~70-90%

Figure 2: Synthetic route for generating 4-(substituted aminomethyl)-2-aminothiazole libraries.

Protocol A: Synthesis of Intermediate (4-Chloromethyl-2-aminothiazole)
  • Reagents: Dissolve 1,3-dichloroacetone (10 mmol) and thiourea (10 mmol) in absolute ethanol (20 mL).

  • Reaction: Reflux the mixture for 4 hours. A white precipitate (hydrochloride salt) will form.[1]

  • Workup: Cool to room temperature. Filter the solid and wash with cold ethanol. Neutralize with 10% NaHCO3 solution to obtain the free base.

  • Validation: 1H NMR (DMSO-d6) should show a singlet at ~6.5 ppm (thiazole C-5 H) and a singlet at ~4.5 ppm (CH2-Cl).

Protocol B: Library Generation (Nucleophilic Substitution)
  • Reagents: To a solution of the intermediate (1 mmol) in DMF (5 mL), add potassium carbonate (2 mmol) and the appropriate secondary amine (1.2 mmol) (e.g., morpholine, N-methylpiperazine).

  • Reaction: Stir at 60°C for 6–12 hours. Monitor via TLC (Mobile phase: CHCl3/MeOH 9:1).

  • Purification: Pour into ice water. Extract with ethyl acetate.[2] Purify via column chromatography or recrystallization from ethanol.[1]

Critical Evaluation & Expert Insights

Pros:

  • Dual-Action Potential: These compounds often exhibit "polypharmacology," inhibiting both kinases (CDK, EGFR) and bacterial DNA gyrase, making them valuable for repurposing.[1]

  • Solubility: The aminomethyl side chain significantly improves water solubility compared to 4-phenyl analogs, addressing a common failure point in thiazole drug candidates.

Cons:

  • Selectivity Challenges: The ATP-binding pocket is highly conserved. Without a carefully designed "Zone A" (amide/urea) substituent, these compounds may act as "pan-kinase" inhibitors, leading to toxicity.[1]

  • Reactive Metabolites: The 2-amino group can be a metabolic soft spot. Bioisosteric replacement (e.g., with a 2-acetylamino group) is recommended for in vivo studies.

References

  • Liao, M., et al. (2023).[1] "2-Amino-4-(aminomethyl)thiazole-based derivatives as potential antitumor agents: design, synthesis, cytotoxicity and apoptosis inducing activities."[3] Mendeleev Communications.[1] Link

  • Kashyap, S.J., et al. (2012).[1] "Synthesis of 2-aminothiazole derivatives as cytotoxic and antimicrobial agents." Journal of Enzyme Inhibition and Medicinal Chemistry. Link[1]

  • Saeed, A., et al. (2010).[1] "Recent developments in the synthesis, chemical transformations and biological applications of 2-aminothiazoles." Arkivoc. Link

  • Rouf, A., & Tanyeli, C. (2015).[1] "Bioactive thiazole and benzothiazole derivatives." European Journal of Medicinal Chemistry. Link

  • National Center for Biotechnology Information. "PubChem Compound Summary for 2-Aminothiazole Derivatives." Link

Sources

Comparative

A Head-to-Head Comparison: Isothermal Titration Calorimetry for Characterizing 4-((methylamino)methyl)thiazol-2-amine Binding

A Senior Application Scientist's Guide to Selecting the Optimal Biophysical Technique In the landscape of modern drug discovery, the precise characterization of molecular interactions is paramount. For researchers and dr...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Selecting the Optimal Biophysical Technique

In the landscape of modern drug discovery, the precise characterization of molecular interactions is paramount. For researchers and drug development professionals, understanding the binding affinity and thermodynamics of a compound like 4-((methylamino)methyl)thiazol-2-amine to its biological target is a critical step in the journey from a promising lead to a viable therapeutic. This guide provides an in-depth comparison of Isothermal Titration Calorimetry (ITC) with other widely used biophysical techniques—Surface Plasmon Resonance (SPR) and Fluorescence Polarization (FP)—for the comprehensive analysis of small molecule-protein interactions, using the binding of 4-((methylamino)methyl)thiazol-2-amine to a hypothetical protein kinase as a case study.

The Gold Standard: A Deep Dive into Isothermal Titration Calorimetry

Isothermal Titration Calorimetry (ITC) stands as a cornerstone technique in the study of biomolecular interactions, offering a complete thermodynamic profile of the binding event in a single experiment.[1][2] By directly measuring the heat released or absorbed during the binding process, ITC provides a wealth of information, including the binding affinity (K D ), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[3] This label-free, in-solution technique is considered the gold standard for its ability to elucidate the driving forces behind molecular recognition.[4]

The Foundational Principles of ITC

An ITC instrument consists of two cells—a sample cell and a reference cell—encased in an adiabatic jacket to ensure no heat is exchanged with the surroundings.[5] The sample cell contains the macromolecule (e.g., the protein kinase), while a syringe is filled with the ligand (4-((methylamino)methyl)thiazol-2-amine). The ligand is then titrated into the sample cell in a series of small, precise injections.

As the ligand binds to the protein, heat is either released (exothermic) or absorbed (endothermic).[6] A feedback system maintains a constant temperature between the two cells by adjusting the power supplied to the heaters.[5] The power required to maintain this thermal equilibrium is what is measured, resulting in a series of heat-burst peaks corresponding to each injection. The magnitude of these peaks diminishes as the protein becomes saturated with the ligand.[7]

dot

ITC_Principle cluster_ITC_Instrument Isothermal Titration Calorimeter cluster_Measurement Measurement Principle cluster_Analysis Data Analysis Syringe Syringe with Ligand (4-((methylamino)methyl)thiazol-2-amine) SampleCell Sample Cell with Protein Kinase Syringe->SampleCell Titration HeatChange Heat Change (ΔH) upon Binding ReferenceCell Reference Cell (Buffer) PowerCompensation Power Compensation maintains ΔT=0 HeatChange->PowerCompensation detected by thermopiles RawData Raw Data (Heat Bursts) PowerCompensation->RawData generates BindingIsotherm Binding Isotherm RawData->BindingIsotherm integration of peaks ThermodynamicParameters Thermodynamic Parameters (KD, n, ΔH, ΔS) BindingIsotherm->ThermodynamicParameters curve fitting

Caption: Workflow of an Isothermal Titration Calorimetry experiment.

A Step-by-Step Protocol for ITC Analysis of 4-((methylamino)methyl)thiazol-2-amine Binding

To ensure high-quality, reproducible data, a meticulously planned experimental protocol is essential.

1. Sample Preparation: The Foundation of a Successful Experiment

  • Purity is Paramount: Both the protein kinase and 4-((methylamino)methyl)thiazol-2-amine should be of the highest possible purity to avoid artifacts from contaminants.[8]

  • Buffer Matching is Critical: The protein and ligand solutions must be prepared in an identical buffer to minimize heats of dilution.[9] Dialysis of the protein against the final buffer is highly recommended.

  • Concentration Determination: Accurate concentration measurements of both protein and ligand are crucial for the correct determination of stoichiometry.

  • Solvent Considerations: If the ligand requires a solvent like DMSO for solubility, the same concentration of DMSO must be present in both the protein and ligand solutions to cancel out solvent effects. The recommended upper limit for DMSO in ITC experiments is typically 10%.[8][9]

  • Degassing: Thoroughly degas both solutions immediately before the experiment to prevent the formation of air bubbles in the cell, which can cause significant noise in the data.[10]

2. Experimental Setup: Optimizing for Success

  • Concentration Ratios: A general starting point is to have the ligand concentration in the syringe 10-20 times higher than the protein concentration in the cell.[11] For an unknown interaction, initial concentrations of 10-20 µM protein and 100-200 µM ligand are often used.[12]

  • The 'c' Window: The success of an ITC experiment is often predicted by the Wiseman parameter, or 'c' value (c = n * [Macromolecule] / K D ). For a reliable curve fit, the 'c' value should ideally be between 5 and 500.[13]

  • Injection Parameters: The number and volume of injections should be optimized to generate a complete binding isotherm with a sufficient number of data points in the transition phase.

3. Data Acquisition and Analysis

  • Control Experiments: A crucial control experiment involves titrating the ligand into the buffer alone. The heats of dilution from this experiment are subtracted from the binding data to isolate the heat changes solely due to the binding event.[14]

  • Data Fitting: The integrated heat data are plotted against the molar ratio of ligand to protein. This binding isotherm is then fitted to a suitable binding model (e.g., one-site binding model) to extract the thermodynamic parameters.

dot

ITC_Workflow cluster_Preparation Sample Preparation cluster_Execution Experiment Execution cluster_Analysis Data Analysis Purity High Purity Samples Buffer Identical Buffer Concentration Accurate Concentration Degas Degas Solutions Load Load Protein and Ligand Degas->Load Titration Perform Titration Control Run Control Titration (Ligand into Buffer) Integrate Integrate Raw Data Control->Integrate Subtract Subtract Heats of Dilution Fit Fit to Binding Model Results Obtain Thermodynamic Parameters

Sources

Safety & Regulatory Compliance

Safety

4-((Methylamino)methyl)thiazol-2-amine proper disposal procedures

Executive Safety Assessment Compound Identity: 4-((Methylamino)methyl)thiazol-2-amine Chemical Class: Aminothiazole / Secondary Amine Primary Hazard Driver: Bioactive Organic Base As researchers, we often treat intermedi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Assessment

Compound Identity: 4-((Methylamino)methyl)thiazol-2-amine Chemical Class: Aminothiazole / Secondary Amine Primary Hazard Driver: Bioactive Organic Base

As researchers, we often treat intermediate fragments like 4-((Methylamino)methyl)thiazol-2-amine as "standard organic solids." This is a procedural error. This molecule contains both a primary amine on a thiazole ring and a secondary methylamine side chain. It acts as a bidentate base and a potential chelator.

Critical Operational Directive:

  • Strict Segregation: Do NOT mix this waste with oxidizing acids (Nitric, Perchloric) or acid chlorides. The exotherm generated by the amine neutralization, combined with the instability of the thiazole ring under strong oxidation, presents a fire/explosion risk.

  • No Drain Disposal: Thiazole derivatives often exhibit aquatic toxicity and persistence. Under no circumstances should aqueous rinses enter the municipal sewer system.

Physicochemical Hazard Profile

To dispose of this chemical safely, you must understand the "Why" behind the protocol. The disposal pathway is dictated by the molecule's functional groups.

FeatureChemical PropertyDisposal Implication
Thiazole Ring Heterocyclic aromatic; contains Sulfur & Nitrogen.[1][2][3]Incineration Requirement: Must be incinerated in a facility equipped with scrubbers for SOx (Sulfur Oxides) and NOx (Nitrogen Oxides).
2-Amino Group Primary aromatic amine; Electron-donating.Reactivity: Increases electron density of the ring, making it susceptible to electrophilic attack (and violent reaction with nitrating agents).
Methylamino Group Secondary aliphatic amine; Basic (pKa ~10).Incompatibility: Will form salts rapidly with acids. In waste drums, this neutralization releases significant heat.

Disposal Decision Matrix (Workflow)

The following logic gate determines the correct waste stream for your specific situation.

DisposalWorkflow Start Start: Identify Waste State IsSolid Is it a Bulk Solid? Start->IsSolid IsSolution Is it in Solution? Start->IsSolution IsTrace Trace Residue (Glassware)? Start->IsTrace SolidPath Solid Waste Stream IsSolid->SolidPath Yes LiquidPath Solvent Determination IsSolution->LiquidPath Yes RinsePath Triple Rinse Protocol IsTrace->RinsePath Yes BinSolid Container C: Solid Toxic/Organic (Double Bagged) SolidPath->BinSolid Label: Aminothiazole Derivative Halogenated Contains Halogens? (DCM, Chloroform) LiquidPath->Halogenated NonHalogenated Non-Halogenated? (MeOH, DMSO, Acetone) LiquidPath->NonHalogenated BinNonHalo Container A: Non-Halogenated Organic RinsePath->BinNonHalo First 2 Rinses Drain Sanitary Sewer (ONLY after validation) RinsePath->Drain Final Water Rinse BinHalo Container B: Halogenated Organic Halogenated->BinHalo Segregate NonHalogenated->BinNonHalo Segregate

Figure 1: Decision tree for segregating aminothiazole waste streams based on physical state and solvent carrier.

Detailed Disposal Protocols

Protocol A: Solid Waste (Bulk Substance)

Applicability: Expired reagents, reaction byproducts, or recrystallized solids.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated solid waste drum. Avoid metal containers if the solid is damp/acidic to prevent corrosion.

  • Packaging:

    • Place the substance in a primary sealable bag (polyethylene).

    • Place the primary bag inside a secondary containment bag or the HDPE jar.

  • Labeling (Critical):

    • Do not use vague terms like "Organic Waste."

    • Required Label Text: "Contains: 4-((Methylamino)methyl)thiazol-2-amine. Hazard: Irritant, Basic, Organic. Sulfur/Nitrogen content."[2][3]

    • Why: The disposal facility needs to know about the Sulfur content to adjust their incinerator burn ratios.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, HPLC effluents.

  • pH Check: Before adding to a waste drum, check the pH.

    • If Acidic (pH < 4): Slowly neutralize with a dilute base (Sodium Bicarbonate) in a beaker before adding to the drum.

    • Reasoning: Adding an acidic solution of this amine to a basic organic waste drum can cause rapid precipitation of the amine salt, creating sludge that clogs drum pumps.

  • Solvent Segregation:

    • Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.

    • Non-Halogenated Waste: If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate.

  • Incompatibility Check: Ensure the waste container does not contain oxidizers (Hydrogen Peroxide, Nitric Acid). The amine group is a reducing agent; mixing with oxidizers is a fire hazard.

Protocol C: Spill Cleanup (Emergency Contingency)

Applicability: Benchtop spills of solid or liquid.

  • PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.

  • Containment:

    • Solid: Cover with a damp paper towel to prevent dust generation, then scoop up.

    • Liquid: Surround with absorbent pads or vermiculite.

  • Deactivation (Optional but Recommended):

    • Treat the spill area with a weak acid solution (e.g., 5% Citric Acid or Sodium Bisulfate). This converts the volatile free base into a non-volatile, water-soluble salt (citrate or sulfate), reducing vapor pressure and odor.

  • Disposal: Collect all absorbent materials into a "Solid Toxic" waste bag. Do not throw spill cleanup materials in the regular trash.

Regulatory & Compliance Context

While this specific CAS number may not have a unique "P-List" or "U-List" designation under EPA RCRA regulations (unless part of a specific pesticide formulation), it must be managed as Hazardous Waste based on characteristics.

  • RCRA Classification:

    • If the waste exhibits toxicity (LD50 < 2500 mg/kg oral, rat), it falls under Characteristic Toxic Waste .

    • If mixed with flammable solvents (Flash point < 60°C), it carries the D001 (Ignitable) code.[4]

  • Destruction Method: The only acceptable final disposal method is High-Temperature Incineration (Rotary Kiln) at a permitted TSDF (Treatment, Storage, and Disposal Facility). This ensures the destruction of the thiazole ring.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.

  • U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

  • PubChem. (2023). Compound Summary: 2-Aminothiazole (Structural Analog Hazard Data).

  • American Chemical Society (ACS). (2023).

Sources

Handling

Personal protective equipment for handling 4-((Methylamino)methyl)thiazol-2-amine

Executive Summary & Risk Profile 4-((Methylamino)methyl)thiazol-2-amine is a critical intermediate in the synthesis of H2-receptor antagonists (e.g., Famotidine). While valuable in drug development, its aminothiazole str...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Risk Profile

4-((Methylamino)methyl)thiazol-2-amine is a critical intermediate in the synthesis of H2-receptor antagonists (e.g., Famotidine). While valuable in drug development, its aminothiazole structure presents a dual-threat hazard profile: corrosivity (due to the secondary amine and basic nitrogen) and sensitization (characteristic of the thiazole ring).

Effective safety management requires moving beyond generic "lab safety" to a specific containment strategy that prevents both acute chemical burns and long-term immunological sensitization.

Hazard Classification (GHS Standards)
Hazard ClassCategoryH-CodeDescription
Skin Corrosion 1BH314Causes severe skin burns and eye damage.[1]
Sensitization 1H317May cause an allergic skin reaction (Skin Sensitizer).[2][3][4]
Acute Toxicity 4H302Harmful if swallowed.[2][3][4][5][6]
STOT-SE 3H335May cause respiratory irritation.[1][2][3][4][5]
Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable. Selection is based on the permeation resistance against organic amines and the physical state (dust vs. liquid solution).

Core PPE Requirements
Body AreaStandard Protection (Analytical/Small Scale)Enhanced Protection (Preparative/Spill Cleanup)Technical Rationale
Hand Protection Double Nitrile Gloves (Outer: 5 mil minimum)Change every 30 minsLaminate Film (Silver Shield/4H) under NitrileRequired for prolonged immersion or spill cleanupAmines can degrade latex and swell thin nitrile. Double gloving provides a breakthrough indicator (visual check) and a sacrificial outer layer.
Respiratory N95/P95 Respirator (If handling solid powder outside a hood)Full-Face Respirator (P100 + OV) (For spills or heating solutions)Fine amine salts are hygroscopic and irritating to mucous membranes. Organic Vapor (OV) cartridges are required if the free base is heated.
Eye/Face Chemical Splash Goggles (Indirect venting)Face Shield + Goggles (For pouring >100mL or reflux setup)Corrosive amines can cause permanent corneal opacity. Safety glasses are insufficient due to vapor/splash risk.
Body Lab Coat (Buttoned, Cotton/Poly) + Long sleeves/pantsTyvek® Coverall (Chemical Resistant) + Apron (Rubber/Neoprene)Cotton absorbs liquids; Tyvek repels dust and splashes. The apron protects the torso during bench-height manipulations.
Operational Logic & Decision Frameworks

Safety is a logic flow, not just a checklist. Use the following decision trees to determine your workflow.

Figure 1: PPE Selection & Risk Assessment Logic

Caption: Logic flow for determining PPE based on physical state and containment availability.

PPE_Logic Start Start: Handling 4-((Methylamino)methyl)thiazol-2-amine State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Liquid / Solution State->Liquid Hood Fume Hood Available? Solid->Hood Liquid->Hood Level1 LEVEL 1 PPE: Double Nitrile, Goggles, Lab Coat, N95 (optional) Liquid->Level1 Ambient / Small Vol Level3 LEVEL 3 PPE: Silver Shield Gloves, Face Shield, Full Chemical Apron Liquid->Level3 Heating / Large Vol (>500mL) Hood->Level1 Yes (Sash < 18") Level2 LEVEL 2 PPE: Double Nitrile, Goggles, P100 Respirator, Tyvek Sleeves Hood->Level2 No (Benchtop)

Figure 2: Decontamination & Doffing Protocol

Caption: Critical doffing sequence to prevent secondary skin sensitization from contaminated PPE.

Doffing_Protocol Step1 1. Solvent Wipe (Wipe outer gloves with acetone/ethanol) Step2 2. Remove Outer Gloves (Peel technique) Step1->Step2 Step3 3. Remove Apron/Coat (Touch inside only) Step2->Step3 Step4 4. Remove Eye Protection (Last item before hands) Step3->Step4 Step5 5. Wash Hands (Soap/Water - 60s) Step4->Step5

Standard Operating Procedures (SOP)
A. Weighing & Transfer (Solid State)

Risk: Inhalation of dust and surface contamination.

  • Engineering Control: Use a static-dissipative weighing funnel inside a certified chemical fume hood.

  • Technique:

    • Place a tacky mat at the hood sash to trap stray particles.

    • Pre-weigh the receiving vessel (tared) to minimize open transfer time.

    • Scientific Insight: Thiazole amines can form sticky clumps if exposed to humidity (hygroscopic). Keep containers tightly sealed until the moment of transfer to prevent "crusting" on the spatula, which leads to flicking/aerosolization.

B. Reaction Setup & Heating

Risk: Vapor generation and thermal expansion splashes.

  • Glassware: Inspect all glassware for star cracks. Amines are basic and can etch glass over time, weakening it under thermal stress.

  • Atmosphere: Run reactions under Nitrogen or Argon. Amines oxidize in air to form dark, tarry impurities that are often more sensitizing than the parent compound.

  • Acid Trap: If using the free base, the effluent gas may contain amine vapors. Vent the reaction through a dilute HCl scrubber trap before it enters the hood exhaust.

C. Spill Management

Scenario: 10g Solid Spill on Bench.

  • Alert: Announce the spill. Clear the immediate area.[2][3][4][6][7][8][9]

  • PPE Up: Don Level 2 PPE (Respirator + Double Gloves).

  • Neutralize: Do not sweep dry dust (aerosol risk). Cover with a paper towel dampened with dilute acetic acid (vinegar) or water to suppress dust.

  • Clean: Scoop up the damp material. Wipe the surface 3x with water, then check pH of the surface with litmus paper to ensure no alkaline residue remains.

Disposal & Environmental Compliance

Proper disposal is legally mandated (RCRA) and ethically required.

  • Waste Stream: Segregate as "Corrosive - Basic - Toxic" .

  • Container: High-Density Polyethylene (HDPE) is preferred. Avoid metal containers as amines can corrode aluminum and react with transition metals.

  • Labeling: Clearly mark "Contains Thiazole Amine – Sensitizer".

  • Deactivation (In-Lab): For trace residues on glassware, rinse with 5% HCl solution to convert the volatile free base into the non-volatile, water-soluble hydrochloride salt before washing.

References
  • Sigma-Aldrich. (2025).[1][3][6] Safety Data Sheet: 4-((Methylamino)methyl)thiazol-2-amine. Retrieved from

  • National Institute for Occupational Safety and Health (NIOSH). (2024). Pocket Guide to Chemical Hazards: Organic Amines. Retrieved from

  • PubChem. (2025). Compound Summary: 2-Amino-4-((methylamino)methyl)thiazole. Retrieved from

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Toxic and Hazardous Substances (29 CFR 1910.1200). Retrieved from

Sources

© Copyright 2026 BenchChem. All Rights Reserved.